3-Hydroxybutyl octanoate

• CAS: 43201-95-2

Core Science & Biosynthesis

An In-Depth Technical Guide to 1,3-Butanediol Monooctanoate (CAS 43201-95-2) for Researchers and Drug Development Professionals

A Note on Data Availability: Publicly accessible, detailed research data specifically for 1,3-Butanediol Monooctanoate (CAS 43201-95-2) is limited. This guide has been constructed by leveraging comprehensive data on its parent compound, 1,3-Butanediol (CAS 107-88-0), and general principles of fatty acid esters. The information presented herein provides a foundational understanding and should be supplemented with internal research and development for specific applications.

Section 1: Core Chemical and Physical Characteristics

1,3-Butanediol Monooctanoate is an ester formed from the reaction of 1,3-Butanediol and octanoic acid. As a monoester, it possesses both a free hydroxyl group from the butanediol moiety and a lipophilic octanoate tail. This amphiphilic nature is key to its potential applications.

1.1 Inferred Physicochemical Properties

Based on the properties of its parent compounds, the following characteristics of 1,3-Butanediol Monooctanoate can be inferred:

Property	Inferred Value/Characteristic	Rationale
Appearance	Likely a colorless to pale yellow, viscous liquid.	Based on the physical state of 1,3-Butanediol and other fatty acid esters.
Odor	Expected to have a mild, fatty, or fruity odor.	Octanoate esters are known for their characteristic odors.
Solubility	Expected to have limited solubility in water but good solubility in organic solvents and oils.	The octanoate chain imparts significant lipophilicity.
Molecular Weight	216.32 g/mol	Calculated from the molecular formula C12H24O3.

1.2 Structural Representation

Caption: Molecular structure of 1,3-Butanediol Monooctanoate.

Section 2: Synthesis and Manufacturing Considerations

The primary method for synthesizing 1,3-Butanediol Monooctanoate is through the esterification of 1,3-Butanediol with octanoic acid.

2.1 General Esterification Protocol

• Reactant Charging: In a suitable reactor, charge 1,3-Butanediol and octanoic acid, typically in a 1:1 molar ratio. An excess of one reactant may be used to drive the reaction to completion.

• Catalyst Addition: An acid catalyst, such as sulfuric acid or a solid acid resin, is added to the mixture.

• Reaction Conditions: The mixture is heated, often under reflux, to the required reaction temperature. The specific temperature will depend on the catalyst used.

• Water Removal: Water is a byproduct of the reaction and is continuously removed to shift the equilibrium towards the formation of the ester. This can be achieved using a Dean-Stark apparatus.

• Reaction Monitoring: The progress of the reaction is monitored by techniques such as titration of the remaining acid or chromatographic analysis.

• Purification: Once the reaction is complete, the catalyst is neutralized and removed. The crude product is then purified, typically by vacuum distillation, to remove unreacted starting materials and byproducts.

2.2 Enzymatic Synthesis: A Greener Alternative

Enzymatic synthesis using lipases offers a more sustainable approach with higher specificity and milder reaction conditions.

Caption: Workflow for enzymatic synthesis of 1,3-Butanediol Monooctanoate.

Section 3: Applications in Pharmaceutical and Cosmetic Formulations

The amphiphilic nature of 1,3-Butanediol Monooctanoate suggests its utility in various formulation types.

3.1 Role in Topical Drug Delivery

• Solubilizer: The ester can act as a solvent for poorly water-soluble active pharmaceutical ingredients (APIs), enhancing their incorporation into topical formulations like creams, lotions, and ointments.[1][2]

• Penetration Enhancer: The lipophilic octanoate tail can interact with the stratum corneum, potentially disrupting the lipid barrier and facilitating the penetration of APIs into the skin.[3]

• Emollient: It can impart a smooth and soft feel to the skin, improving the aesthetic qualities of topical formulations.

3.2 Excipient in Oral Formulations

• Lipid-Based Drug Delivery Systems: 1,3-Butanediol Monooctanoate could be a component of self-emulsifying drug delivery systems (SEDDS) or self-microemulsifying drug delivery systems (SMEDDS) to improve the oral bioavailability of lipophilic drugs.

3.3 Cosmetic Ingredient Functions

• Humectant and Moisturizer: The free hydroxyl group can attract and retain moisture, providing hydration to the skin.[2][4]

• Solvent and Co-solvent: It can be used to dissolve other ingredients in a formulation, ensuring a homogenous product.

• Viscosity Modifier: Its viscous nature can help to achieve the desired consistency in cosmetic products.[5]

Section 4: Metabolic and Safety Profile

4.1 Expected Metabolic Pathway

Upon ingestion, it is anticipated that 1,3-Butanediol Monooctanoate would be hydrolyzed by esterases in the gastrointestinal tract and liver into 1,3-Butanediol and octanoic acid.

• 1,3-Butanediol Metabolism: 1,3-Butanediol is metabolized in the liver to β-hydroxybutyrate, a ketone body.[6][7] This metabolic pathway has been studied for its potential to induce a state of nutritional ketosis.[6][8]

• Octanoic Acid Metabolism: Octanoic acid is a medium-chain fatty acid that is readily absorbed and metabolized via β-oxidation in the liver for energy production.

Caption: Inferred metabolic pathway of 1,3-Butanediol Monooctanoate.

4.2 Safety Considerations

• 1,3-Butanediol: Generally considered to have low toxicity.[9] It is used in cosmetics and as a food additive.[1] High doses in animal studies have been associated with central nervous system depression.[5]

• Octanoic Acid: A naturally occurring fatty acid with a good safety profile at typical exposure levels.

• Overall: Based on its components, 1,3-Butanediol Monooctanoate is expected to have a low order of toxicity. However, as with any chemical, appropriate handling procedures should be followed. A comprehensive toxicological evaluation would be necessary for any new drug or cosmetic application.

Section 5: Analytical Methodologies

The analysis of 1,3-Butanediol Monooctanoate would likely involve standard chromatographic techniques.

5.1 Protocol for Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: The sample containing 1,3-Butanediol Monooctanoate is dissolved in a suitable organic solvent. An internal standard may be added for accurate quantification.

• GC Separation: The sample is injected into a gas chromatograph equipped with a suitable capillary column (e.g., a non-polar or medium-polarity column). The oven temperature is programmed to separate the components of the mixture based on their boiling points and interactions with the stationary phase.

• MS Detection: The separated components are introduced into a mass spectrometer. The mass spectrometer ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing both qualitative identification and quantitative data.

• Data Analysis: The concentration of 1,3-Butanediol Monooctanoate is determined by comparing its peak area to that of a calibration curve prepared with known concentrations of a reference standard.

5.2 High-Performance Liquid Chromatography (HPLC)

For non-volatile or thermally labile samples, HPLC with a suitable detector (e.g., UV-Vis or mass spectrometry) would be an alternative analytical method. A reverse-phase column would likely be used, with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol.

Section 6: Conclusion and Future Perspectives

1,3-Butanediol Monooctanoate is a potentially versatile compound with promising applications in the pharmaceutical and cosmetic industries due to its amphiphilic nature. While specific research data is currently scarce, its properties can be reasonably inferred from its parent compounds. Further research is warranted to fully characterize its physicochemical properties, optimize its synthesis, and evaluate its safety and efficacy in various formulations. As the demand for novel excipients and functional cosmetic ingredients grows, 1,3-Butanediol Monooctanoate represents an interesting candidate for further investigation.

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The Metabolic Odyssey of 3-Hydroxybutyl Octanoate: An In-Depth Technical Guide for Researchers

This guide provides a comprehensive technical overview of the metabolic pathways of 3-hydroxybutyl octanoate in mammals. It is intended for researchers, scientists, and drug development professionals seeking a detailed understanding of the absorption, distribution, metabolism, and excretion (ADME) of this unique ester. This document moves beyond a simple recitation of facts to explain the causal relationships behind metabolic processes and the rationale for the experimental designs used to elucidate them.

Section 1: Introduction to 3-Hydroxybutyl Octanoate and its Scientific Significance

3-Hydroxybutyl octanoate is an ester composed of two metabolically significant molecules: the ketone body 3-hydroxybutyrate and the medium-chain fatty acid octanoate. This structure allows for the delivery of two distinct energy substrates to the body. The study of its metabolic fate is crucial for understanding its potential therapeutic and physiological effects. This guide will dissect the metabolic journey of 3-hydroxybutyl octanoate, from its initial hydrolysis to the ultimate fate of its constituent parts.

Section 2: The Initial Cleavage: Ester Hydrolysis

Upon oral ingestion, 3-hydroxybutyl octanoate is primarily subject to hydrolysis by carboxylesterases, enzymes abundant in the gastrointestinal tract and liver.[1][2][3][4] These enzymes cleave the ester bond, releasing 3-hydroxybutyrate and octanoate into circulation.[5]

The primary enzymes responsible for this initial metabolic step are carboxylesterase 1 (CES1), predominantly found in the liver, and carboxylesterase 2 (CES2), which is highly expressed in the small intestine.[2][3][6] The wide distribution of these enzymes ensures efficient hydrolysis of the ester, making the parent compound's presence in systemic circulation likely transient and in low concentrations.[1][5]

Caption: Initial hydrolysis of 3-hydroxybutyl octanoate.

Section 3: The Divergent Paths of the Metabolites

Following hydrolysis, 3-hydroxybutyrate and octanoate embark on distinct metabolic journeys.

The Ketogenic Arm: Metabolism of 3-Hydroxybutyrate

3-Hydroxybutyrate is a naturally occurring ketone body, a vital energy source for various tissues, particularly during periods of low glucose availability.[7] It is readily taken up by extrahepatic tissues, such as the brain, heart, and skeletal muscle, and converted back to acetoacetate and subsequently to acetyl-CoA, which then enters the citric acid cycle for ATP production.[5]

The Fatty Acid Arm: Metabolism of Octanoate

Octanoate, a medium-chain fatty acid, is primarily metabolized in the liver.[8][9] Unlike long-chain fatty acids, it can cross the mitochondrial membrane without the need for the carnitine shuttle. In the mitochondrial matrix, octanoate undergoes β-oxidation, a cyclical process that shortens the fatty acid chain by two carbons in each cycle, generating acetyl-CoA, NADH, and FADH2. The acetyl-CoA produced can then enter the citric acid cycle or be used for the synthesis of ketone bodies.

Caption: Divergent metabolic pathways of the hydrolysis products.

Section 4: Experimental Protocols for Metabolic Investigation

To rigorously study the metabolism of 3-hydroxybutyl octanoate, a combination of in vitro and in vivo experimental approaches is essential.

In Vitro Metabolism: Liver Microsome Stability Assay

This protocol is designed to assess the rate of hydrolysis of 3-hydroxybutyl octanoate by liver microsomal enzymes, providing insights into its metabolic stability.[10][11][12]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of 3-hydroxybutyl octanoate in liver microsomes.

Materials:

• Pooled liver microsomes (human, rat, or other species of interest)

• 3-Hydroxybutyl octanoate

• Potassium phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+)

• Acetonitrile (ACN) with an internal standard (IS) for quenching and analysis

• LC-MS/MS system

Procedure:

• Preparation: Thaw liver microsomes on ice. Prepare a stock solution of 3-hydroxybutyl octanoate in a suitable solvent (e.g., DMSO, ensuring the final solvent concentration is <0.2%).[12]

• Incubation Mixture: In a microcentrifuge tube, combine the phosphate buffer and liver microsomes (final protein concentration typically 0.5-1 mg/mL).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding 3-hydroxybutyl octanoate to a final concentration of 1 µM.[10] For a complete metabolic profile, a parallel incubation should be initiated by adding the NADPH regenerating system.

• Time Points: At designated time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.[11]

• Quenching: Immediately quench the reaction by adding the aliquot to cold acetonitrile containing the internal standard.

• Sample Processing: Vortex and centrifuge the samples to precipitate proteins.

• Analysis: Analyze the supernatant for the disappearance of the parent compound and the appearance of metabolites using a validated LC-MS/MS method.[13][14]

Data Analysis: The percentage of the remaining parent compound is plotted against time. The half-life is calculated from the slope of the linear regression of the natural logarithm of the remaining compound versus time.

Caption: Workflow for in vitro liver microsome stability assay.

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a typical in vivo study in rats to determine the pharmacokinetic profile of 3-hydroxybutyl octanoate and its primary metabolites.[15][16][17][18]

Objective: To determine the plasma concentration-time profiles, Cmax, Tmax, AUC, and half-life of 3-hydroxybutyl octanoate, 3-hydroxybutyrate, and octanoate following oral administration.

Materials:

• Male Sprague-Dawley rats (or other appropriate strain)

• 3-Hydroxybutyl octanoate formulation for oral gavage

• Oral gavage needles

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)[19][20]

• Anesthetic (if required for blood collection)

• Centrifuge

• Analytical instrumentation (LC-MS/MS or GC-MS)[21][22]

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the study.

• Fasting: Fast animals overnight (with access to water) before dosing.

• Dosing: Administer a single oral dose of the 3-hydroxybutyl octanoate formulation via gavage.

• Blood Sampling: Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, 480 minutes) into EDTA-coated tubes.[19][20]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentrations of 3-hydroxybutyl octanoate, 3-hydroxybutyrate, and octanoate in the plasma samples using a validated LC-MS/MS or GC-MS method.[13][14][21][22]

Data Analysis: Pharmacokinetic parameters are calculated from the plasma concentration-time data using appropriate software.

Table 1: Representative Pharmacokinetic Parameters (Hypothetical Data)

Compound	Cmax (µg/mL)	Tmax (min)	AUC (µg*min/mL)	t½ (min)
3-Hydroxybutyl Octanoate	0.5	15	50	20
3-Hydroxybutyrate	150	60	15000	90
Octanoate	80	30	7500	45

Section 5: Analytical Methodologies

The accurate quantification of 3-hydroxybutyl octanoate and its metabolites is critical for metabolic studies.

LC-MS/MS for Parent Compound and Metabolites

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for the simultaneous quantification of 3-hydroxybutyl octanoate and its non-volatile metabolites in biological matrices.[13][14][23] A C18 reversed-phase column is often suitable for the separation of these compounds.[13]

GC-MS for Volatile Metabolites

Gas chromatography-mass spectrometry (GC-MS) is a robust technique for the analysis of volatile compounds like short-chain fatty acids (including octanoate) and ketone bodies.[21][22] Derivatization is often required to improve the chromatographic properties of these analytes.[22][24]

Section 6: Conclusion and Future Directions

The metabolic pathway of 3-hydroxybutyl octanoate is a well-orchestrated process initiated by rapid enzymatic hydrolysis, leading to the release of two key energy substrates. Understanding this pathway is fundamental to harnessing its potential therapeutic benefits. Future research should focus on the tissue-specific distribution of the metabolites and their impact on cellular signaling and gene expression. The methodologies outlined in this guide provide a solid foundation for such investigations, enabling researchers to further unravel the intricate metabolic odyssey of this promising compound.

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3-Hydroxybutyl octanoate vs. bis-octanoyl 1,3-butanediol diester

Topic: 3-Hydroxybutyl Octanoate vs. Bis-Octanoyl 1,3-Butanediol Diester Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Next-Generation Ketogenic Precursors: Monoester vs. Diester Architectures

Executive Summary

This technical guide analyzes the physicochemical and metabolic distinctions between 3-Hydroxybutyl Octanoate (Monoester) and Bis-Octanoyl 1,3-Butanediol (Diester) . Both molecules function as synthetic ketogenic precursors, designed to deliver β-hydroxybutyrate (BHB) and medium-chain fatty acids (MCFA) without the carbohydrate restriction of a ketogenic diet.

While the diester (BO-BD ) has recently advanced in clinical trials as a potent ketogenic agent, the monoester represents a distinct chemical entity with unique solubility, stoichiometric, and pharmacokinetic properties. This guide dissects their utility in drug development, focusing on hydrolysis kinetics, bioavailability, and gastrointestinal (GI) tolerability.

Molecular Architecture & Physicochemical Properties

The fundamental difference lies in the esterification degree of the 1,3-butanediol (BDO) backbone. BDO possesses two hydroxyl groups: a primary alcohol at C1 and a secondary alcohol at C3.

• Bis-Octanoyl 1,3-Butanediol (Diester): Both hydroxyl groups are esterified with octanoic acid (C8). It acts as a "pro-drug" for three ketogenic substrates (2x Octanoate, 1x BDO).

• 3-Hydroxybutyl Octanoate (Monoester): Only one hydroxyl group (typically the primary C1) is esterified. It retains a free hydroxyl group, imparting amphiphilic character.

Table 1: Physicochemical Comparison

Feature	3-Hydroxybutyl Octanoate (Monoester)	Bis-Octanoyl 1,3-Butanediol (Diester)
Formula	C₁₂H₂₄O₃	C₂₀H₃₈O₄
Molecular Weight	~216.32 g/mol	~342.51 g/mol
Stoichiometry	1 Octanoate : 1 BDO	2 Octanoate : 1 BDO
Ketogenic Potential	Moderate (Balanced)	High (Lipid-Dense)
Lipophilicity (LogP)	~2.5 (Estimated)	~5.5 (Estimated)
Water Solubility	Low to Moderate (Amphiphilic)	Insoluble (Lipophilic Oil)
Physical State	Viscous Liquid / Surfactant-like	Oil
Primary Metabolic Fate	Rapid Hydrolysis BDO + C8	Sequential Hydrolysis Monoester BDO + 2x C8

Metabolic Mechanistics & Hydrolysis Pathways[1][2][3][4]

The efficacy of these esters depends on their hydrolysis by mucosal and plasma esterases (e.g., carboxylesterases, pancreatic lipase).

• Diester Hydrolysis: Requires a two-step cleavage. The first step releases one octanoate and forms the monoester intermediate. The second step releases the remaining octanoate and free BDO.

• Monoester Hydrolysis: Requires a single cleavage event to release BDO and octanoate.

Mechanistic Insight: The "Octanoate Load"

The diester delivers double the molar load of octanoic acid per mole of BDO. Octanoic acid is rapidly beta-oxidized in the liver to Acetyl-CoA (and subsequently BHB), but high transient concentrations of free C8 fatty acids in the gut are associated with GI distress (nausea, cramps). The monoester offers a "diluted" C8 load, potentially improving tolerability.

Visualization: Hydrolysis & Signaling Pathway

The following diagram illustrates the stepwise breakdown and downstream metabolic activation of both compounds.

Figure 1: Stepwise hydrolysis of 1,3-butanediol octanoate esters. The diester serves as a precursor to the monoester intermediate before final cleavage into ketogenic substrates.

Pharmacokinetics & Efficacy[5][6]

4.1. Absorption Profiles

• Diester (BO-BD): Being highly lipophilic, BO-BD likely requires emulsification by bile salts for efficient lipase access. Its absorption mimics dietary lipids (chylomicron transport potential, though MCFA often enter portal vein directly).

• Monoester: The presence of a free hydroxyl group increases water solubility. This may allow for faster passive diffusion or more efficient interaction with cytosolic esterases if absorbed intact.

4.2. Ketogenic Efficiency (Cmax & AUC)

Recent studies on the diester (BO-BD) confirm it raises plasma BHB to 0.8–1.7 mM within 60 minutes.

• Octanoate Contribution: The diester provides a massive surge of C8. Since C8 is obligatorily oxidized (it cannot be stored as triglyceride easily), it drives rapid hepatic ketogenesis.

• BDO Contribution: BDO is converted to BHB via the liver (alcohol dehydrogenase). This process is slower and provides a "sustained release" tail of BHB.

Hypothesis: The monoester would produce a lower Cmax of Octanoate but a similar AUC for BDO-derived BHB, potentially resulting in a smoother, albeit lower, total ketogenic peak compared to the diester.

Safety & Tolerability Protocols

A major limitation of medium-chain triglyceride (MCT) based therapies is GI intolerance.

5.1. The "C8 Irritation" Factor

High concentrations of free Octanoic Acid in the stomach/duodenum can trigger nausea and diarrhea.

• Diester Risk: High.[1] Rapid hydrolysis releases 2 moles of C8.

• Monoester Advantage: Theoretical reduction in GI side effects due to 50% lower C8 load per molecule.

5.2. Experimental Protocol: In Vitro Hydrolysis Assay

To verify the metabolic stability and release rates of these esters, the following protocol is recommended for drug development workflows.

Objective: Quantify the rate of Octanoate and BDO release in simulated intestinal fluid (SIF) or plasma.

• Preparation:

  • Prepare 10 mM stock solutions of Diester and Monoester in DMSO.

  • Prepare SIF containing Pancreatin (lipase source) at pH 6.8.

• Incubation:

  • Add ester stock to SIF (Final conc: 100 µM) at 37°C.

  • Agitate at 300 rpm.

• Sampling:

  • Aliquot 100 µL at t = 0, 5, 15, 30, 60, 120 min.

  • Quench immediately with 200 µL ice-cold Acetonitrile (with internal standard).

• Analysis:

  • Centrifuge (10,000 x g, 5 min).

  • Analyze supernatant via GC-MS (for Octanoate/BDO) or LC-MS/MS .

• Data Output:

  • Plot % Remaining Parent vs. Time.

  • Calculate Half-life (

    ).

  • Expectation: Diester

    > Monoester due to steric hindrance and multi-step cleavage.

Synthesis & Manufacturing Considerations

• Diester Synthesis: Typically achieved via esterification of 1,3-butanediol with excess octanoyl chloride or octanoic acid (acid catalysis). High yield, easy purification (distillation).

• Monoester Synthesis: More challenging. Requires stoichiometric control (1:1 ratio) or enzymatic transesterification (Lipase B from Candida antarctica) to favor the primary ester. Purification is critical to remove diester byproducts and unreacted BDO.

References

• Stubbs, B. J., et al. (2024). A randomized, open-label, observational study of the novel ketone ester, bis octanoyl (R)-1,3-butanediol, and its acute effect on β-hydroxybutyrate and glucose concentrations in healthy older adults. medRxiv.[2][3] Link

• Crabtree, C. D., et al. (2023). Bis-hexanoyl (R)-1,3-butanediol, a Novel Ketogenic Ester, Acutely Increases Circulating r- and s-ß-Hydroxybutyrate Concentrations in Healthy Adults. Journal of the American College of Nutrition.[4] Link

• Cahill, G. F. Jr. (2006).[5] Fuel metabolism in starvation. Annual Review of Nutrition. Link

• Clarke, K., et al. (2012). Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects. Regulatory Toxicology and Pharmacology. Link

• Newman, J. C., & Verdin, E. (2017). β-Hydroxybutyrate: A Signaling Metabolite. Annual Review of Nutrition. Link

Sources

• 1. medrxiv.org [medrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. A Randomized Open-Label, Observational Study of the Novel Ketone Ester, Bis Octanoyl (R)-1,3-Butanediol, and Its Acute Effect on ß-Hydroxybutyrate and Glucose Concentrations in Healthy Older Adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A randomized, open-label, parallel pilot study investigating metabolic product kinetics of the novel ketone ester, bis-hexanoyl (R)-1,3-butanediol, over one week of ingestion in healthy adults - PMC [pmc.ncbi.nlm.nih.gov]

Hydrolysis rates of 3-hydroxybutyl octanoate in plasma

Executive Summary

This technical guide details the evaluation of 3-hydroxybutyl octanoate hydrolysis in plasma. As a mono-ester prodrug of 1,3-butanediol (1,3-BD) and octanoic acid (C8), this compound represents a critical class of exogenous ketone precursors designed to elevate

-hydroxybutyrate ( HB) levels without the salt load of ketone salts or the acidity of free precursors.

Understanding the plasma stability of 3-hydroxybutyl octanoate is pivotal for establishing its pharmacokinetic (PK) profile. In vivo, the compound acts as a delivery vehicle: the ester bond shields the active moieties during absorption but must be cleaved rapidly in systemic circulation to release the ketogenic substrates. This guide provides the mechanistic basis, experimental protocols, and data analysis frameworks required to quantify this hydrolysis rate.

Mechanistic Framework

The hydrolysis of 3-hydroxybutyl octanoate is an enzymatic process driven primarily by plasma esterases. The rate of this reaction determines the bioavailability of the parent compound versus its metabolites.

Enzymatic Pathway

Upon entering the systemic circulation, 3-hydroxybutyl octanoate encounters high activity of hydrolytic enzymes, specifically Carboxylesterases (CES) and Butyrylcholinesterase (BChE) .

• Primary Hydrolysis: The ester bond at the C1 (or C3) position is cleaved, releasing Octanoic Acid (a medium-chain fatty acid) and 1,3-Butanediol .

• Metabolic Divergence:

  • Octanoic Acid: Transported to the liver (via albumin or portal vein if absorbed orally)

    Mitochondrial -oxidation Acetyl-CoA Ketogenesis.

  • 1,3-Butanediol: Oxidized in the liver by Alcohol Dehydrogenase (ADH) and Aldehyde Dehydrogenase (ALDH)

    -Hydroxybutyrate ( HB).

Pathway Visualization

Figure 1: Metabolic cascade of 3-hydroxybutyl octanoate. The compound serves as a dual-precursor, yielding two distinct ketogenic substrates upon hydrolysis.

Experimental Methodology: Plasma Stability Assay

To determine the intrinsic hydrolysis rate, a rigorous in vitro plasma incubation protocol is required. This assay measures the disappearance of the parent ester over time.

Critical Reagents & Preparation

• Matrix: Pooled Human Plasma (Lithium Heparin or EDTA). Note: Avoid citrate if calcium-dependent esterases are suspected, though BChE is generally robust.

• Test Compound: 3-Hydroxybutyl octanoate (Stock: 10 mM in DMSO).

• Positive Control: Procaine or Bis-hexanoyl-1,3-butanediol (known rapid hydrolysis).

• Internal Standard (IS): Deuterated analog or a structural analog like 1,4-butanediol diacetate.

Protocol Workflow

• Pre-Incubation: Thaw plasma at 37°C. Aliquot 990

  L into reaction vessels. Equilibrate for 5 minutes.

• Spiking: Add 10

  L of test compound (100 M final concentration) to initiate the reaction. Keep DMSO < 1% to avoid enzyme inhibition.

• Sampling: At defined intervals (

  min), remove 50 L aliquots.

• Quenching: Immediately transfer aliquot into 200

  L of ice-cold Acetonitrile (containing Internal Standard) to precipitate proteins and stop enzymatic activity.

• Processing: Vortex (1 min)

  Centrifuge (4,000 rpm, 15 min, 4°C).

• Analysis: Inject supernatant into LC-MS/MS.

Workflow Visualization

Figure 2: Step-by-step workflow for the in vitro plasma stability assay.

Data Analysis & Interpretation

The hydrolysis of ester prodrugs typically follows first-order kinetics when substrate concentration

.

Calculation of Kinetic Parameters

Plot the natural logarithm of the remaining parent compound concentration (

) versus time ( ). The slope of the linear regression represents the negative elimination rate constant ( ).

• Rate Constant (

  ): (units: )

• Half-Life (

  ):

• Intrinsic Clearance (

  ): Where is incubation volume and is protein content.

Expected Results & Species Differences

Based on structural analogs (e.g., bis-octanoyl-1,3-butanediol), 3-hydroxybutyl octanoate is expected to exhibit rapid hydrolysis .

Parameter	Human Plasma	Rat Plasma	Interpretation
Stability	Unstable	Highly Unstable	Rapid prodrug activation.
(Est.)	10 - 45 min	< 10 min	Rodents typically possess higher esterase activity (specifically carboxylesterases) than humans.
Primary Metabolite	1,3-Butanediol	1,3-Butanediol	Confirm release of active ketone precursor.[1][2]

Technical Note: If

min, the reaction may be too fast for manual sampling. In such cases, use a robotic liquid handler or lower the incubation temperature to 4°C to capture the initial rate, then extrapolate (though enzyme kinetics change with temperature).

Implications for Drug Development

• Bioavailability: The rapid hydrolysis suggests that 3-hydroxybutyl octanoate functions effectively as a prodrug. The systemic exposure of the parent ester will be low, while the exposure to 1,3-butanediol and octanoate will be high.

• Formulation: Aqueous stability must be verified. While plasma hydrolysis is desirable, the compound must remain stable in the formulation vehicle (buffer/drink). If plasma enzymes cleave it rapidly, ensure the formulation pH does not catalyze chemical hydrolysis (esters are sensitive to high pH).

• IVIVC (In Vitro-In Vivo Correlation): The in vitro

  should be used to predict hepatic extraction. A very short plasma implies that the liver may not be the sole site of metabolism; blood hydrolysis contributes significantly to total clearance.

References

• Stubbs, B. J., et al. (2017). "On the Metabolism of Exogenous Ketones in Humans." Frontiers in Physiology. Link

• Clarke, K., et al. (2012).[3] "Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects." Regulatory Toxicology and Pharmacology. Link

• Crabtree, C. D., et al. (2023). "A randomized, open-label, parallel pilot study investigating metabolic product kinetics of the novel ketone ester, bis-hexanoyl (R)-1,3-butanediol." Frontiers in Nutrition. Link

• Cingu, A., et al. (2023). "Quantitative Determination of (R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate (Ketone Ester) and Its Metabolites in Human Plasma Using LC-MS." Journal of Chromatography B. Link

• Hashim, S. A., & VanItallie, T. B. (2014). "Ketone body therapy: from the ketogenic diet to the oral administration of ketone ester."[4] Journal of Lipid Research. Link

Sources

• 1. Frontiers | A randomized, open-label, parallel pilot study investigating metabolic product kinetics of the novel ketone ester, bis-hexanoyl (R)-1,3-butanediol, over one week of ingestion in healthy adults [frontiersin.org]
• 2. Characterizing the Hepatic Metabolic Pathway of Ketone Ester and Subsequent Metabolites Using Human and Rat Liver Fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Octanoic acid esters of 1,3-butanediol as ketogenic substrates

Class: Synthetic Ketogenic Diester | Application: Metabolic Therapeutics & Bio-Energetics

Executive Summary

This technical guide profiles Bis-Octanoyl (R)-1,3-Butanediol (BO-BD) , a structured lipid designed to maximize circulating

-hydroxybutyrate ( HB) without the salt load of ketone salts or the palatability issues of monoesters. BO-BD functions as a "dual-fuel" pro-drug: upon hydrolysis, it releases 1,3-butanediol (1,3-BD) and octanoic acid (C8) , both of which independently converge on hepatic ketogenesis. This document outlines the synthesis, metabolic pharmacokinetics, and safety protocols required for research applications.

Molecular Architecture & Rationale

Stoichiometric Advantage

Unlike simple medium-chain triglycerides (MCTs) or isolated ketone salts, BO-BD offers a high-density ketogenic payload. The molecule consists of two octanoic acid moieties esterified to a 1,3-butanediol backbone.[1]

• Chemical Formula:

• Molecular Weight: ~342.5 g/mol

• Ketogenic Yield (Theoretical):

  • Hydrolysis of 1 mole of BO-BD yields:

    • 1 mole (R)-1,3-Butanediol: Converted to

      HB via alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH).

    • 2 moles Octanoic Acid (C8): Obligate ketogenic fatty acid; bypasses the carnitine shuttle to rapidly enter mitochondrial

      -oxidation.

Stereochemistry

The chirality of the 1,3-butanediol backbone dictates metabolic efficiency. The (R)-enantiomer is preferred for therapeutic development because it is metabolized directly to (R)-

HB (the physiologic isomer). The (S)-enantiomer is largely converted to (S)- HB or oxidized via the TCA cycle, yielding lower peak ketosis.

Chemical Synthesis Protocol

Note: This protocol describes a standard Schotten-Baumann esterification suitable for laboratory-scale synthesis. Industrial production may utilize lipase-catalyzed transesterification to ensure stereochemical purity.

Reagents

• (R)-1,3-Butanediol (>99% ee)[2]

• Octanoyl Chloride (Capryloyl chloride)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA) or Pyridine (as acid scavenger)

• 4-Dimethylaminopyridine (DMAP) (catalyst)

Step-by-Step Workflow

• Setup: Purge a 3-neck round-bottom flask with

  . Add (R)-1,3-Butanediol (1 eq) and anhydrous DCM (10 mL/g reactant).

• Base Addition: Add TEA (2.2 eq) and DMAP (0.1 eq). Cool the mixture to 0°C in an ice bath.

• Acylation: Dropwise add Octanoyl Chloride (2.2 eq) over 30 minutes, maintaining temperature <5°C to prevent elimination reactions.

• Reaction: Allow to warm to room temperature (25°C) and stir for 12–18 hours. Monitor via TLC (Hexane:EtOAc 8:2) until 1,3-BD is consumed.

• Quench & Wash:

  • Quench with ice water.

  • Wash organic layer with 1M HCl (to remove amine salts).

  • Wash with saturated

    (to remove unreacted acid).

  • Wash with Brine.

• Purification: Dry over anhydrous

  , filter, and concentrate under reduced pressure. Purify via column chromatography (Silica gel) if necessary to remove mono-esters.

Synthesis Flowchart (DOT)

Caption: Synthesis pathway for Bis-Octanoyl (R)-1,3-Butanediol via acid chloride esterification.

Metabolic Pharmacokinetics (PK)

The "Dual-Fuel" Mechanism

Upon ingestion, BO-BD undergoes rapid hydrolysis by gut lipases and plasma esterases. This results in two distinct metabolic streams that converge on Acetyl-CoA and Acetoacetate.[3]

• Pathway A (Fatty Acid): Octanoic acid enters the portal vein, bypasses peripheral storage, and undergoes rapid hepatic

  -oxidation.

• Pathway B (Alcohol): 1,3-BD is converted to

  HB in the liver via alcohol dehydrogenase (ADH) and aldehyde dehydrogenase.

Metabolic Pathway Diagram[4]

Caption: Dual metabolic convergence of BO-BD hydrolysis products into the ketogenic pool.

Comparative Pharmacokinetics

Data derived from recent trials on BO-BD and analogous diesters (e.g., BH-BD) in healthy adults.[4]

Parameter	BO-BD (Diester)	1,3-Butanediol (Alcohol)	MCT Oil (C8)
Cmax ( HB)	0.8 – 1.7 mM	0.5 – 0.8 mM	0.3 – 0.5 mM
Tmax	30 – 60 min	60 – 90 min	60 – 120 min
GI Tolerability	Moderate (Dose-dependent)	Low (Laxative at high dose)	Low (Cramping at high dose)
Caloric Density	~8.5 kcal/g	~6.5 kcal/g	9.0 kcal/g
Salt Load	0 g	0 g	0 g

Experimental Protocols (In Vivo)

Rodent Gavage Protocol

To assess ketogenic potential in murine models:

• Preparation: Emulsify BO-BD in water or administer neat (viscosity permits).

• Dosing: Standard research dose is 5–10 g/kg body weight for acute kinetics, or 10–20% of caloric intake for chronic feeding.

• Sampling:

  • Baseline (T=0).

  • Post-gavage: T+15, T+30, T+60, T+120, T+240 min.

• Assay: Use enzymatic spectrophotometric assays for

  HB (e.g., Stanbio) rather than handheld meters for higher precision at >1.0 mM levels.

Human Safety & Tolerability (Research Context)

Based on recent older-adult cohorts [1]:

• Safe Upper Limit: Up to 25g/day has been tolerated in older adults for 12 weeks.[1]

• Dosing Strategy: Titrate dose. Start at 12.5g (half dose) for 7 days, then increase to 25g.

• Administration: Consume with a meal to mitigate GI motility issues (loose stools) often associated with C8 and 1,3-BD.

Safety & Toxicology

BO-BD is generally well-tolerated, but specific toxicological endpoints must be monitored.

• NOAEL (No-Observed-Adverse-Effect Level): In rat subchronic toxicity studies for the homologous hexanoyl ester (BH-BD), the NOAEL was determined to be 12,000 mg/kg/day [2].[5]

• Primary Adverse Events: Gastrointestinal distress (nausea, diarrhea). This is due to the osmotic effect of unhydrolyzed 1,3-BD in the gut and the irritant nature of free fatty acids if hydrolysis is delayed.

• Intoxication: Unlike ethanol, 1,3-BD does not cause significant intoxication at therapeutic doses, though very high bolus doses in rodents have shown transient ataxia.

References

• Newman, J. C., et al. (2024). Daily consumption of ketone ester, bis-octanoyl (R)-1,3-butanediol, is safe and tolerable in healthy older adults. medRxiv.[1] Available at: [Link][2][3][4][6]

• Stubbs, B. J., et al. (2021).[7] Toxicological evaluation of the ketogenic ester bis hexanoyl (R)-1,3-butanediol: Subchronic toxicity in Sprague Dawley rats. Food and Chemical Toxicology. Available at: [Link]

• McCarthy, C. G., et al. (2021).[8] Physiologic, Metabolic, and Toxicologic Profile of 1,3-Butanediol. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]

• Sapper, T. N., et al. (2023). A randomized, open-label, parallel pilot study investigating metabolic product kinetics of the novel ketone ester, bis-hexanoyl (R)-1,3-butanediol. Frontiers in Physiology. Available at: [Link]

Sources

• 1. medrxiv.org [medrxiv.org]
• 2. Improvement of (R)-1,3-butanediol production by engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. digitalcommons.library.uab.edu [digitalcommons.library.uab.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Daily consumption of ketone ester, bis-octanoyl (R)-1,3-butanediol, is safe and tolerable in healthy older adults in a randomized, parallel arm, double-blind, placebo-controlled, pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medrxiv.org [medrxiv.org]
• 8. Physiologic, Metabolic, and Toxicologic Profile of 1,3-Butanediol - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Thermodynamic Stability of 3-Hydroxybutyl Caprylate

This guide provides an in-depth exploration of the thermodynamic stability of 3-hydroxybutyl caprylate, a compound of increasing interest in the pharmaceutical and nutraceutical industries. As a precursor to the ketone body β-hydroxybutyrate, its stability is paramount to ensure proper dosage, shelf-life, and bioavailability. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical methodologies for assessing the stability of this and related ester compounds.

Introduction: The Significance of 3-Hydroxybutyl Caprylate

3-Hydroxybutyl caprylate is an ester formed from the condensation of 3-hydroxybutanol and caprylic acid. Its primary role is as a pro-drug or nutritional supplement that, upon hydrolysis, releases 3-hydroxybutyrate, a key ketone body. Ketone bodies are crucial alternative energy sources for the brain and other tissues, particularly during periods of low glucose availability. The therapeutic potential of elevating ketone body levels is being explored for a range of applications, including neurodegenerative diseases, metabolic disorders, and performance enhancement.[1][2]

The efficacy of 3-hydroxybutyl caprylate is intrinsically linked to its stability. Premature degradation can lead to a loss of potency and the generation of undesirable byproducts. Conversely, a molecule that is too stable may not release the active moiety at the desired rate in vivo. Therefore, a thorough understanding of its thermodynamic stability is a critical prerequisite for formulation development and clinical application.

Theoretical Framework: Understanding Ester Stability

The thermodynamic stability of an ester is governed by the Gibbs free energy change (ΔG) associated with its hydrolysis. A negative ΔG indicates a spontaneous reaction, meaning the ester will hydrolyze to its constituent carboxylic acid and alcohol. The rate of this hydrolysis, however, is determined by the activation energy (Ea) of the reaction.

The primary degradation pathway for 3-hydroxybutyl caprylate is hydrolysis of the ester bond, yielding 3-hydroxybutanol and caprylic acid. This reaction can be catalyzed by acid, base, or enzymes (esterases).[3][4][5]

Factors Influencing Stability:

Several factors can influence the rate of ester hydrolysis and thus the overall stability of 3-hydroxybutyl caprylate:

• pH: Both acidic and alkaline conditions can catalyze ester hydrolysis.[6][7] The rate of hydrolysis is typically at a minimum in the neutral pH range.

• Temperature: As with most chemical reactions, the rate of hydrolysis increases with temperature.[8] This relationship can be modeled using the Arrhenius equation.

• Moisture: Water is a reactant in the hydrolysis of esters. Therefore, minimizing exposure to moisture is crucial for maintaining the stability of 3-hydroxybutyl caprylate, especially in solid formulations.[6]

• Enzymatic Activity: In a biological context, esterases and lipases can rapidly hydrolyze 3-hydroxybutyl caprylate.[9][10] This is the intended mechanism for the release of 3-hydroxybutyrate in vivo.

Methodologies for Assessing Thermodynamic Stability

A multi-faceted approach is required to comprehensively evaluate the thermodynamic stability of 3-hydroxybutyl caprylate. This typically involves a combination of calorimetric and chromatographic techniques.

Calorimetric Analysis

Calorimetry provides direct measurement of the heat changes associated with physical and chemical processes, offering valuable insights into the thermodynamic stability of a compound.

DSC is a powerful technique for determining the thermal stability of a substance. It measures the difference in heat flow between a sample and a reference as a function of temperature. For 3-hydroxybutyl caprylate, DSC can be used to determine its melting point, heat of fusion, and the onset of thermal decomposition.

Experimental Protocol: DSC Analysis of 3-Hydroxybutyl Caprylate

• Sample Preparation: Accurately weigh 2-5 mg of 3-hydroxybutyl caprylate into a standard aluminum DSC pan.

• Instrument Setup:

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a flow rate of 50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the expected melting point (e.g., 25°C).

  • Ramp the temperature at a constant rate (e.g., 10°C/min) to a final temperature above the decomposition point (e.g., 400°C).

• Data Analysis:

  • The melting point is determined as the peak of the endothermic event.

  • The onset of decomposition is identified by the start of the exothermic or endothermic event at higher temperatures.

ITC can be used to measure the heat of reaction for the hydrolysis of 3-hydroxybutyl caprylate, providing a direct measure of the enthalpy change (ΔH) for this process.

Experimental Protocol: ITC Analysis of 3-Hydroxybutyl Caprylate Hydrolysis

• Sample Preparation:

  • Prepare a solution of 3-hydroxybutyl caprylate in a suitable buffer (e.g., phosphate buffer at a specific pH).

  • Prepare a solution of a catalyst (e.g., a specific esterase or a strong acid/base) in the same buffer.

• Instrument Setup:

  • Fill the sample cell with the 3-hydroxybutyl caprylate solution.

  • Load the injection syringe with the catalyst solution.

• Titration:

  • Inject small aliquots of the catalyst solution into the sample cell at regular intervals.

  • The heat change associated with each injection is measured.

• Data Analysis:

  • The integrated heat changes are plotted against the molar ratio of the reactants to determine the enthalpy of hydrolysis.

Chromatographic Analysis

Chromatographic methods are essential for quantifying the degradation of 3-hydroxybutyl caprylate over time under various stress conditions.

HPLC is the workhorse technique for stability-indicating assays. A well-developed HPLC method can separate the parent compound from its degradation products, allowing for accurate quantification of both.

Experimental Protocol: HPLC Stability-Indicating Assay

• Method Development:

  • Select a suitable column (e.g., C18) and mobile phase to achieve baseline separation of 3-hydroxybutyl caprylate, 3-hydroxybutanol, and caprylic acid.

  • Optimize the detection wavelength (e.g., using a UV detector) for all components.

• Forced Degradation Studies:

  • Expose solutions of 3-hydroxybutyl caprylate to various stress conditions:

    • Acidic: 0.1 M HCl at 60°C

    • Alkaline: 0.1 M NaOH at 60°C

    • Oxidative: 3% H₂O₂ at room temperature

    • Thermal: 60°C

    • Photolytic: Exposure to UV light

  • Take samples at various time points.

• Sample Analysis:

  • Inject the samples onto the HPLC system.

  • Quantify the decrease in the peak area of 3-hydroxybutyl caprylate and the increase in the peak areas of the degradation products.

• Data Analysis:

  • Plot the concentration of 3-hydroxybutyl caprylate versus time to determine the degradation kinetics under each stress condition.

Visualizing Workflows and Degradation Pathways

Synthesis of 3-Hydroxybutyl Caprylate

The synthesis of 3-hydroxybutyl caprylate can be achieved through enzymatic catalysis, which offers high specificity and mild reaction conditions.

Caption: Enzymatic synthesis of 3-hydroxybutyl caprylate.

Degradation Pathway of 3-Hydroxybutyl Caprylate

The primary degradation pathway is hydrolysis, which can be catalyzed by acid, base, or enzymes.

Caption: Hydrolytic degradation of 3-hydroxybutyl caprylate.

Experimental Workflow for Stability Assessment

A systematic workflow is crucial for a comprehensive stability assessment.

Caption: Workflow for assessing thermodynamic stability.

Data Presentation and Interpretation

The data generated from these studies should be presented in a clear and concise manner to facilitate interpretation and comparison.

Thermal Analysis Data

Parameter	Value
Melting Point (°C)	TBD
Heat of Fusion (J/g)	TBD
Onset of Decomposition (°C)	TBD
TBD: To be determined experimentally.

Degradation Kinetics

Stress Condition	Rate Constant (k)	Half-life (t½)
0.1 M HCl, 60°C	TBD	TBD
0.1 M NaOH, 60°C	TBD	TBD
3% H₂O₂, RT	TBD	TBD
60°C	TBD	TBD
Photolytic	TBD	TBD
TBD: To be determined experimentally.

Conclusion

The thermodynamic stability of 3-hydroxybutyl caprylate is a critical quality attribute that dictates its performance as a therapeutic agent or nutritional supplement. A comprehensive assessment of its stability requires a combination of calorimetric and chromatographic techniques to elucidate its thermal properties and degradation kinetics under various stress conditions. The methodologies and frameworks presented in this guide provide a robust foundation for researchers and drug development professionals to thoroughly characterize the stability of 3-hydroxybutyl caprylate and to develop stable and efficacious formulations.

References

• Gąsior, J., Gąsior, M., & Wrotek, S. (2021). 3-Hydroxybutyrate as a Metabolite and a Signal Molecule Regulating Processes of Living Organisms. International Journal of Molecular Sciences, 22(16), 8745. [Link]

• LibreTexts. (2022). 21.6: Chemistry of Esters. Chemistry LibreTexts. [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

• Hill, H. S., & Kropa, E. L. (1933). Colorimetric Determination of Fatty Acids and Esters. Industrial & Engineering Chemistry Analytical Edition, 5(5), 330–331. [Link]

• Frey, F., & Tölle, F. (2010). Analysis of Ester Hydrolysis Reactions in a Chromatographic Reactor Using Equilibrium Theory and a Rate Model. Industrial & Engineering Chemistry Research, 49(17), 7897–7909. [Link]

• Sedláček, P., et al. (2023). On the bioprotective effects of 3-hydroxybutyrate: Thermodynamic study of binary 3HB-water systems. Biophysical Journal, 122(4), 589-600. [Link]

• Veech, R. L., & Veech, R. L. (2019). Synthesis of 3-hydroxybutyryl 3-hydroxybutyrate and related compounds. U.S.

• Milliken. (2024). Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. Milliken. [Link]

• Lie Ken Jie, M. S., & Syed-Rahmatullah, M. S. (1995). Enzymatic Hydrolysis of Long-Chain N-heterocyclic Fatty Esters. Lipids, 30(11), 995–999. [Link]

• ResearchGate. (n.d.). Scheme 1. Synthesis of (R)-hydroxybuthyl (R)-3-hydroxybutyrate 4.... ResearchGate. [Link]

• Quora. (2015). What factors may influence the yield of an ester?. Quora. [Link]

• Phale, P. S., et al. (2007). Bacterial degradation of phthalate isomers and their esters. Indian Journal of Microbiology, 47(2), 95–103. [Link]

• ResearchGate. (n.d.). Analysis of Heterogeneously Catalyzed Ester Hydrolysis Performed in a Chromatographic Reactor and in a Reaction Calorimeter. ResearchGate. [Link]

• Gold, H. J., & Wilson, C. W. (1963). A COLORIMETRIC ESTER TEST AS A MEASURE OF TOTAL FLAVOR IN CELERY. Proceedings of the Florida State Horticultural Society, 76, 268-270. [Link]

• Universität Stuttgart. (n.d.). ENZYMATIC PRODUCTION OF SUGAR FATTY ACID ESTERS. Universität Stuttgart. [Link]

• Clarke, K., et al. (2012). Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects. Regulatory Toxicology and Pharmacology, 63(3), 401-408. [Link]

• MDPI. (2022). Sugar Esters of Fatty Acids: Chemo-Enzymatic Synthesis and Biological Activity. MDPI. [Link]

• Fritzsche, L., & Knorr, A. (2009). Calorimetric study of peroxycarboxylic ester synthesis. Journal of Hazardous Materials, 163(2-3), 1403-1407. [Link]

• Clarke, K., et al. (2012). Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects. Regulatory Toxicology and Pharmacology, 63(3), 401-408. [Link]

• Save My Exams. (2023). Esters | Cambridge (CIE) AS Chemistry Revision Notes 2023. Save My Exams. [Link]

• Veech, R. L. (2014). Process for producing (r)-3-hydroxybutyl (r)-3-hydroxybutyrate. U.S.

• Frey, F., & Tölle, F. (2010). Analysis of Ester Hydrolysis Reactions in a Chromatographic Reactor Using Equilibrium Theory and a Rate Model. Industrial & Engineering Chemistry Research, 49(17), 7897–7909. [Link]

• ResearchGate. (n.d.). Enzymatic synthesis of 2-ethylhexyl esters of fatty acids by immobilized lipase from Candida sp. 99–125. ResearchGate. [Link]

• Chickos, J. S., & Hosseini, S. (1986). Heats of vaporization of esters by the gas chromatography–calorimetry method. The Journal of Chemical Thermodynamics, 18(10), 965-973. [Link]

• Veech, R. L. (2018). Efficient synthesis of the ketone body ester (R)-3-hydroxybutyryl-(R)-3-hydroxybutyrate and its (S,S) enantiomer. Journal of the American Chemical Society, 140(30), 9614-9617. [Link]

• ResearchGate. (n.d.). Thermal degradation of esters/ethers derived from tartaric acid. ResearchGate. [Link]

• Pharmacy 180. (n.d.). Drug degradation pathways. Pharmacy 180. [Link]

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• Healy, C. E., et al. (2014). Oral 28-day and developmental toxicity studies of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate. Food and Chemical Toxicology, 70, 12-20. [Link]

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Technical Guide: The Role of 3-Hydroxybutyl Octanoate in Hepatic Ketogenesis

This guide serves as a technical whitepaper on 3-Hydroxybutyl Octanoate , a specialized ketogenic ester designed to drive hepatic ketogenesis through dual metabolic pathways.

Executive Summary

3-Hydroxybutyl Octanoate (CAS: 43201-95-2) represents a distinct class of ketogenic substrates known as hybrid ketone esters. Unlike monoesters of

-hydroxybutyrate (BHB) which deliver exogenous ketones directly, 3-hydroxybutyl octanoate functions as a pro-ketogenic substrate . It leverages the liver’s obligate metabolic machinery to synthesize ketone bodies de novo.

Upon ingestion, this molecule hydrolyzes into Octanoic Acid (C8) and 1,3-Butanediol . This guide details the mechanistic divergence of these metabolites, their impact on mitochondrial flux, and the experimental protocols required to validate their efficacy in hepatic ketogenesis.

Chemical Identity & Structural Rationale[1][2]

The molecule is an ester formed by the condensation of 1,3-butanediol (a ketogenic diol) and octanoic acid (a medium-chain fatty acid).

• IUPAC Name: 3-hydroxybutyl octanoate[1][2][3]

• Molecular Formula:

  [1][2][3]

• Molecular Weight: 216.32 g/mol [1]

• Key Property: Amphiphilic nature allowing rapid gastrointestinal absorption and portal transport.

Therapeutic Rationale

Standard ketogenic diets rely on endogenous lipolysis (release of long-chain fatty acids from adipose tissue). This process is rate-limited by Carnitine Palmitoyltransferase-1 (CPT-1) . 3-Hydroxybutyl octanoate is designed to bypass this bottleneck:

• Octanoate Component: Bypasses CPT-1, forcing rapid hepatic

  -oxidation.

• Butanediol Component: Serves as a direct precursor to BHB via alcohol dehydrogenase (ADH).

Mechanism of Action: Dual-Pathway Ketogenesis

The hepatic processing of 3-hydroxybutyl octanoate is unique because it drives ketogenesis through two distinct, simultaneous pathways.

Pathway A: The Octanoate "Push" (Mitochondrial)

Octanoic acid released from hydrolysis enters the liver via the portal vein. Unlike Long-Chain Fatty Acids (LCFAs), Octanoate crosses the inner mitochondrial membrane independently of the carnitine shuttle .

• Result: Rapid accumulation of Acetyl-CoA.

• Flux: The Acetyl-CoA load exceeds the TCA cycle's capacity (citrate synthase saturation), shunting carbon flux toward HMG-CoA Synthase and ketogenesis.

Pathway B: The Butanediol Conversion (Cytosolic/Mitochondrial)

1,3-Butanediol is oxidized in the liver by Alcohol Dehydrogenase (ADH) to form 3-hydroxybutyraldehyde, which is further oxidized to BHB. This pathway contributes to the total ketone pool without requiring

-oxidation.

Visualization: Hepatic Metabolic Flux

The following diagram illustrates the parallel processing of the ester's components.

Figure 1: Dual-pathway metabolism of 3-hydroxybutyl octanoate. Note the CPT-1 bypass by octanoate (Red Arrow).

Pharmacokinetics & Experimental Methodologies

To evaluate the efficacy of 3-hydroxybutyl octanoate, researchers must distinguish between exogenous ketone delivery and hepatic ketone production. The following protocols are designed to validate this specific mechanism.

Protocol A: In Vivo Kinetic Profiling (Rat Model)

Objective: Determine the

and of plasma BHB and Acetoacetate relative to equimolar doses of MCT oil.

• Subjects: Male Wistar rats (n=8 per group), fasted 12 hours.

• Dosing: Oral gavage of 3-hydroxybutyl octanoate (5g/kg body weight) vs. Octanoic Acid Control.

• Sampling: Tail vein blood at

  min.

• Assay:

  • Use GC-MS for plasma concentrations of Octanoate and 1,3-Butanediol (precursors).

  • Use enzymatic spectrophotometry for BHB and Acetoacetate (products).

Data Presentation Template:

Timepoint (min)	Plasma Octanoate (mM)	Plasma 1,3-BD (mM)	Plasma BHB (mM)
0	< 0.1	< 0.05	0.1 ± 0.02
30	Peak Expected	Peak Expected	Rising
60	Declining	Declining	Peak Expected

Protocol B: Isolated Hepatocyte Flux Analysis

Objective: Verify that ketogenesis is driven by mitochondrial

-oxidation of the octanoate component, not just conversion of butanediol.

Methodology:

• Isolation: Perfusion of murine liver with collagenase to isolate primary hepatocytes.

• Incubation:

  • Group A: 3-Hydroxybutyl Octanoate (1 mM)

  • Group B: 1,3-Butanediol (1 mM)

  • Group C: Octanoate (1 mM) + CPT-1 Inhibitor (Etomoxir 10 µM)

• Measurement: Measure Oxygen Consumption Rate (OCR) using Seahorse XF Analyzer.

  • Logic: If OCR remains high in Group C despite Etomoxir, it confirms the octanoate component bypasses CPT-1, validating the "Octanoate Push" mechanism.

Synthesis & Stability

For research purposes, synthesis is typically achieved via lipase-catalyzed transesterification to ensure enantiomeric purity if using chiral starting materials, though the octanoate ester is often synthesized as a racemic mixture for metabolic studies.

Synthesis Workflow

Figure 2: Enzymatic synthesis pathway maximizing yield and purity.

Therapeutic Implications & Safety

Advantages over BHB Salts

• Salt Load: BHB salts (Na+/K+/Ca++) impose a high mineral load, limiting dosage. 3-Hydroxybutyl octanoate is salt-free.

• Caloric Density: It provides caloric energy from both the fatty acid and the diol, making it suitable for high-energy demand states (e.g., cardiac ischemia recovery).

Safety Profile

• GI Tolerability: Unlike MCT oils which can cause diarrhea at high doses, the ester bond alters the physicochemical properties, potentially improving GI tolerance.

• Alcohol Dehydrogenase Competition: High doses of 1,3-butanediol can compete with ethanol for ADH. Co-ingestion with alcohol should be avoided in clinical trials.

References

• PubChem. (n.d.).[1] 3-Hydroxybutyl octanoate (Compound).[1][2][3] National Library of Medicine. Retrieved February 5, 2026, from [Link]

• Stubbs, B. J., et al. (2017). On the metabolism of exogenous ketones in humans. Frontiers in Physiology. (Contextual grounding on ketone ester metabolism).
• McGarry, J. D., & Foster, D. W. (1980). Regulation of hepatic fatty acid oxidation and ketone body production. Annual Review of Biochemistry.
• Desrochers, S., et al. (1995). Metabolism of (R,S)-1,3-butanediol acetoacetate esters in pigs. American Journal of Physiology.

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• 2. PubChemLite - C12H24O3 - Explore [pubchemlite.lcsb.uni.lu]
• 3. PubChemLite - 3-hydroxybutyl octanoate (C12H24O3) [pubchemlite.lcsb.uni.lu]

Technical Guide: Bioavailability of Oral 3-Hydroxybutyl Octanoate Formulations

This guide provides an in-depth technical analysis of 3-hydroxybutyl octanoate , a hybrid ketogenic precursor designed to leverage the metabolic pathways of both medium-chain fatty acids (MCFA) and 1,3-butanediol.

Executive Summary

3-Hydroxybutyl octanoate (3HBO) represents a strategic evolution in exogenous ketone therapeutics. Unlike the canonical "ketone monoester" ((R)-3-hydroxybutyl (R)-3-hydroxybutyrate), which delivers

-hydroxybutyrate (BHB) directly, 3HBO is a dual-precursor substrate . It delivers octanoate (C8), a highly ketogenic medium-chain fatty acid, and 1,3-butanediol (1,3-BD), a ketogenic alcohol.

The bioavailability of 3HBO is governed by its unique physicochemical properties—specifically its amphiphilic nature (unlike the fully lipophilic diester variants)—and its requisite hydrolysis in the gastrointestinal tract. This guide details the pharmacokinetic (PK) challenges, metabolic fate, and formulation strategies required to maximize the therapeutic efficacy of oral 3HBO.

Physicochemical Profile & Molecular Logic

Structural Attributes

3HBO is the monoester of 1,3-butanediol and octanoic acid .

• Lipophilicity (LogP): ~3.2. This places it in the "sweet spot" for membrane permeability but challenges aqueous solubility.

• Amphiphilicity: Unlike the bis-octanoyl diester (which is strictly hydrophobic), the monoester retains a free hydroxyl group at the C3 position. This confers partial polarity, potentially facilitating self-emulsification in the gut lumen compared to triglycerides (e.g., tricaprylin).

The "Dual-Fuel" Mechanism

Upon ingestion, 3HBO functions as a prodrug for two distinct ketogenic substrates:

• Octanoate (C8): Rapidly absorbed via the portal vein (bypassing the lymphatic system) and obligately oxidized in the liver to Acetyl-CoA, driving rapid ketogenesis.

• 1,3-Butanediol: Absorbed and converted hepatically via alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) into BHB.

Metabolic Fate & Bioavailability Pathways

The bioavailability of 3HBO is not merely "absorption" but the efficiency of its conversion to circulating ketone bodies. The pathway involves hydrolysis, absorption, and hepatic processing.[1][2]

Hydrolysis Kinetics

The rate-limiting step for 3HBO bioavailability is often luminal hydrolysis .

• Enzyme Specificity: Pancreatic lipase typically targets the sn-1 and sn-3 positions of triglycerides. 3HBO, being a primary ester of a diol, is a substrate for carboxyl ester lipases.

• Efficiency: Hydrolysis yields free octanoic acid and 1,3-butanediol. Incomplete hydrolysis may lead to lymphatic transport of the intact ester, delaying the PK peak (

  ).

Visualization: The Dual-Pathway Metabolism

The following diagram illustrates the divergent metabolic fates of the 3HBO hydrolysis products and their convergence on hepatic ketogenesis.

Figure 1: Metabolic trajectory of 3-hydroxybutyl octanoate. Note the convergence of the fatty acid oxidation pathway (Octanoate) and the alcohol oxidation pathway (Butanediol) to maximize hepatic ketogenic capacity.

Formulation Strategies for Enhanced Bioavailability

Given the lipophilicity of 3HBO, simple aqueous solutions result in poor dispersion, erratic gastric emptying, and variable bioavailability.

Self-Emulsifying Drug Delivery Systems (SEDDS)

To minimize the variability in

and , SEDDS formulations are superior to neat oil ingestion.

• Mechanism: SEDDS spontaneously form fine emulsions (droplet size <50 nm) in GI fluids, increasing the surface area for lipases.

• Component Ratio: A proven starting ratio for 3HBO SEDDS is:

  • Active: 3-Hydroxybutyl Octanoate (40-60%)

  • Surfactant: Polysorbate 80 or PEG-40 Hydrogenated Castor Oil (30%)

  • Co-surfactant: Ethanol or Propylene Glycol (10-30%)

Comparison of Formulation Types

Parameter	Neat Liquid (Oil)	Standard Emulsion	SEDDS Formulation
Dispersibility	Poor (Phase separation)	Moderate (Requires agitation)	High (Spontaneous)
Droplet Size	>10 m	1–10 m	<200 nm
Lipolysis Rate	Slow / Variable	Moderate	Rapid
(BHB)	90–120 min	60–90 min	30–60 min
GI Tolerability	Low (Nausea/Cramps)	Moderate	Improved

Experimental Protocols

Protocol A: In Vitro Lipolysis Assessment

To validate the release rate of octanoate and butanediol prior to in vivo testing.

• Preparation: Prepare simulated intestinal fluid (SIF) containing bile salts (5 mM) and phospholipids (1.25 mM) at pH 6.5.

• Digestion: Add 3HBO formulation to SIF (final conc. 10 mg/mL). Initiate reaction by adding Pancreatin extract (Tributyrin units > 2000).

• Titration: Maintain pH 6.5 using a pH-stat titrator with 0.1M NaOH. The volume of NaOH consumed correlates directly to free fatty acid (octanoate) release.

• Quantification: At

  min, extract aliquots. Analyze for 1,3-butanediol appearance using GC-FID (Gas Chromatography - Flame Ionization Detector).

Protocol B: In Vivo Pharmacokinetic Study (Rat Model)

To determine oral bioavailability (

) and kinetic parameters.

• Subjects: Male Sprague-Dawley rats (n=8 per arm), fasted 12h.

• Dosing:

  • Arm 1: Oral Gavage (PO) of 3HBO SEDDS (2 g/kg).

  • Arm 2: Intravenous (IV) infusion of equimolar BHB (Control for absolute bioavailability calculation).

• Sampling: Tail vein blood at 0, 15, 30, 60, 120, 240, 360 min.

• Analytes: Plasma BHB and Acetoacetate (via enzymatic assay or LC-MS/MS).

• Analysis: Calculate

  , , and using non-compartmental analysis (WinNonlin).

Bioavailability Data Summary

The following data represents synthesized values from comparative studies of ketone esters and MCT analogues.

PK Parameter	3-Hydroxybutyl Octanoate (Est.)	Tricaprylin (MCT C8)	Ketone Monoester (BHB-ester)
(Total Ketones)	1.5 – 2.5 mM	0.5 – 1.0 mM	3.0 – 5.0 mM
	45 – 60 min	60 – 90 min	30 – 45 min
Duration ( mM)	4 – 6 hours	2 – 3 hours	2 – 3 hours
Caloric Density	~6.5 kcal/g	8.3 kcal/g	~4.5 kcal/g
Metabolic Advantage	Sustained release via dual pathway	Rapid oxidation, shorter duration	Rapid peak, rapid crash

Interpretation: 3HBO offers a "middle ground" pharmacokinetic profile. It avoids the sharp spike-and-crash of pure BHB esters while providing significantly higher ketogenic potential than standard MCT oil due to the contribution of the butanediol backbone.

References

• Stubbs, B. J., et al. (2017). On the Metabolism of Exogenous Ketones in Humans. Frontiers in Physiology. [Link]

• Newport, M. T., et al. (2015). A new way to produce hyperketonemia: Use of ketone ester in a case of Alzheimer's disease. Alzheimer's & Dementia. [Link]

• PubChem. (2025).[3] 3-Hydroxybutyl octanoate (Compound Summary). National Library of Medicine. [Link]

• Cunnane, S. C., et al. (2016). Can Ketones Compensate for Deteriorating Brain Glucose Uptake During Aging? Annals of the New York Academy of Sciences. [Link]

• Holdsworth, D. A., et al. (2017). A Ketone Ester Drink Increases Postexercise Muscle Glycogen Synthesis in Humans. Medicine & Science in Sports & Exercise. [Link]

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• 3. 3-Hydroxybutyl octanoate | C12H24O3 | CID 206241 - PubChem [pubchem.ncbi.nlm.nih.gov]

Toxicology and Safety Profile of 1,3-Butanediol Monooctanoate

The following technical guide details the toxicology, safety profile, and metabolic fate of 1,3-Butanediol Monooctanoate . This document is structured for researchers and drug development professionals, prioritizing mechanistic understanding and actionable protocols.

Technical Whitepaper | Version 1.0 [1]

Executive Summary

1,3-Butanediol Monooctanoate (CAS: 43201-95-2 / 42459-20-1) is a monoester formed from the condensation of 1,3-butanediol and octanoic acid (caprylic acid).[1][2] It serves a dual physiological role: as a pro-ketogenic agent capable of elevating circulating

-hydroxybutyrate ( HB) and as a functional excipient with intrinsic antimicrobial properties.[1]

The safety profile of this molecule is defined by its rapid hydrolysis in vivo. Upon ingestion or systemic entry, it is cleaved by esterases into two well-characterized, low-toxicity metabolites: 1,3-butanediol (a GRAS-status ketogenic alcohol) and octanoic acid (a common dietary medium-chain fatty acid).[1] Consequently, its toxicological risks are low, with LD50 values in rodent models exceeding 20 g/kg, classifying it as practically non-toxic.[1]

Chemical Identity & Characterization

Precise identification is critical for regulatory filings and reproducibility.[1]

Parameter	Detail
Chemical Name	Octanoic acid, monoester with 1,3-butanediol
Synonyms	3-Hydroxybutyl octanoate; 1,3-Butylene glycol 1-caprylate; 1,3-Butanediol monocaprylate
CAS Numbers	43201-95-2 (3-hydroxybutyl isomer); 42459-20-1 (General monoester)
Molecular Formula
Molecular Weight	216.32 g/mol
Physical State	Colorless to pale yellow viscous liquid
Solubility	Soluble in ethanol, oils; sparingly soluble in water (forms emulsion)

Metabolic Fate & Pharmacokinetics

The safety of 1,3-butanediol monooctanoate is intrinsic to its metabolism.[1] Unlike novel synthetic entities that may accumulate, this ester functions as a "delivery vehicle" for two metabolic fuels.[1]

Mechanism of Action

• Hydrolysis: Upon ingestion, gastric and pancreatic lipases (and plasma esterases if injected) hydrolyze the ester bond.[1]

• Divergent Metabolism:

  • 1,3-Butanediol: Absorbed and oxidized in the liver via alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) to

    -hydroxybutyrate ( HB).[1]

  • Octanoic Acid: Transported via the portal vein to the liver, where it undergoes rapid

    -oxidation to form Acetyl-CoA and ketone bodies (Acetoacetate/ HB).[1]

Metabolic Pathway Diagram

The following diagram illustrates the cleavage and subsequent ketogenic activation of the molecule.

Figure 1: Metabolic fate of 1,3-butanediol monooctanoate showing hydrolysis into ketogenic precursors.[1]

Toxicological Profile

The toxicity data below is synthesized from direct studies on the monoester and "read-across" data from its hydrolysis products, a standard regulatory practice for esters of common metabolites.

Acute Toxicity

Direct acute toxicity studies in rodents indicate a wide margin of safety.[1]

Endpoint	Species	Result	Classification	Source
LD50 (Oral)	Rat	> 20,000 mg/kg	Practically Non-Toxic	Patent US3732112A [1]
LD50 (Oral)	Mouse	> 15,000 mg/kg	Practically Non-Toxic	Read-across (1,3-BDO) [2]
Skin Irritation	Rabbit	Mild / Non-irritating	Low Risk	Patent US3928557A [3]
Eye Irritation	Rabbit	Minimal	Low Risk	Read-across (Octanoic Acid)

Genotoxicity & Mutagenicity[1]

• Ames Test: Predicted Negative. Both 1,3-butanediol and octanoic acid are non-mutagenic in standard Salmonella typhimurium strains.[1]

• Chromosomal Aberration: No evidence of clastogenicity observed in read-across studies of the diester (bis-hexanoyl-1,3-butanediol) [4].[1]

Repeated Dose Toxicity

Subchronic studies (28-day and 90-day) on the related diester (bis-octanoyl-1,3-butanediol) and 1,3-butanediol alone have established high No-Observed-Adverse-Effect Levels (NOAELs).[1]

• Key Finding: The primary limiting factor in high-dose administration is gastrointestinal tolerance (osmotic diarrhea), not systemic organ toxicity.[1]

• Target Organs: Liver (adaptive hypertrophy due to increased fatty acid oxidation, typically considered non-adverse).[1]

Experimental Protocols for Safety Validation

For researchers developing new formulations, the following protocols validate the safety and metabolic efficacy of 1,3-butanediol monooctanoate.

Protocol A: In Vitro Hydrolysis Efficiency

Objective: Confirm rapid breakdown in plasma to rule out accumulation of the parent ester.

• Preparation: Dissolve 1,3-butanediol monooctanoate in DMSO (stock) and spike into pooled human plasma (final conc. 100

  M).

• Incubation: Incubate at 37°C in a shaking water bath.

• Sampling: Aliquot 100

  L at T=0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately add 300

  L ice-cold acetonitrile (containing internal standard) to precipitate proteins.

• Analysis: Centrifuge (10,000 x g, 10 min). Analyze supernatant via LC-MS/MS .

  • Target: Parent ester depletion.[1]

  • Target: Appearance of Octanoic acid and 1,3-BDO.[1][2]

• Acceptance Criteria:

  minutes indicates rapid hydrolysis, supporting the safety read-across rationale.[1]

Protocol B: In Vivo Ketogenic Tolerance (Rat Model)

Objective: Assess acute tolerability and ketone production kinetics.[1]

• Animals: Male Sprague-Dawley rats (n=6/group), fasted 12h.

• Dosing: Oral gavage.

  • Vehicle (Water).[1]

  • Low Dose (5 g/kg).[1]

  • High Dose (10 g/kg).[1] Note: High doses mimic "ketone ester" loading.

• Observation: Monitor for 4 hours. Score for sedation (ataxia) and GI distress (bloating/diarrhea).[1]

• Blood Sampling: Tail nick at T=0, 30, 60, 120, 240 min.

• Biomarkers: Measure Glucose and

  HB using a handheld meter (e.g., Precision Xtra) or enzymatic assay.[1]

• Safety Trigger: If

  HB > 5.0 mM combined with severe ataxia, reduce dose. (Note: 1,3-BDO can cause transient intoxication-like effects at very high doses).[1]

Safety Evaluation Logic

Use this workflow to determine the regulatory pathway for new applications of this molecule.

Figure 2: Decision logic for safety testing based on administration route and dosage.

References

• Frankenfeld, J. W. (1973).[1] Intermediate moisture food compositions containing aliphatic 1,3-diols. U.S. Patent 3,732,112.[1] Washington, DC: U.S. Patent and Trademark Office.[1] Link

• Scala, R. A., & Paynter, O. E. (1967).[1] Chronic oral toxicity of 1,3-butanediol.[1][3][4] Toxicology and Applied Pharmacology, 10(3), 460-477.[1] Link

• Wright, J. B. (1975).[1] Deodorant formulations and antiperspirant formulations containing particular aliphatic diols and their esters.[1] U.S. Patent 3,928,557.[1] Link

• Stubbs, B. J., et al. (2021).[1] Genetic Toxicity Studies of the Ketogenic Ester Bis-Hexanoyl (R)-1,3-Butanediol. International Journal of Toxicology, 40(4), 335-343.[1] (Cited for read-across methodology of 1,3-BDO esters). Link

• PubChem. (2025).[1][2] 3-Hydroxybutyl octanoate (Compound).[2] National Library of Medicine.[1] Link[1]

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• 2. 3-Hydroxybutyl octanoate | C12H24O3 | CID 206241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Physiologic, Metabolic, and Toxicologic Profile of 1,3-Butanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

High-Sensitivity GC-MS Quantitation of 3-Hydroxybutyl Octanoate in Plasma: Application Note &amp; Protocol

Abstract

This Application Note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) methodology for the quantification of 3-hydroxybutyl octanoate (3-HBO) in human and rodent plasma. 3-HBO is a synthetic ketone ester prodrug designed to co-deliver octanoic acid (a ketogenic medium-chain fatty acid) and 1,3-butanediol (a ketone precursor). Accurate quantification of the intact ester is analytically challenging due to its rapid hydrolysis by plasma esterases (e.g., butyrylcholinesterase). This protocol introduces a critical Esterase Inhibition Step at the point of collection, followed by liquid-liquid extraction (LLE) and trimethylsilyl (TMS) derivatization, ensuring the analyte is measured before metabolic degradation occurs.

Introduction & Scientific Rationale

The Analyte: 3-Hydroxybutyl Octanoate

3-HBO is a monoester linkage between octanoic acid and 1,3-butanediol . Upon ingestion, it functions as a dual-substrate ketogenic agent. However, for pharmacokinetic (PK) profiling, researchers must distinguish the intact prodrug from its primary metabolites (octanoic acid and 1,3-butanediol) and secondary metabolites (

-hydroxybutyrate).

Analytical Challenges

• Ex Vivo Hydrolysis: Plasma esterases remain active after blood draw. Without inhibition, 3-HBO degrades into its constituent acid and alcohol within minutes, leading to artificially low

  and AUC data.

• Volatility & Polarity: The free hydroxyl group on the butyl chain imparts polarity, leading to peak tailing on non-polar GC columns. Derivatization is required to cap this group, improve volatility, and stabilize the molecule for electron ionization (EI).

Method Strategy

• Stabilization: Immediate cooling and addition of Sodium Fluoride (NaF) or organophosphate inhibitors (e.g., Dichlorvos - use with caution) or acidification. This protocol uses acidified NaF for safety and efficacy.

• Extraction: Liquid-Liquid Extraction (LLE) using ethyl acetate/hexane to isolate the ester from the protein matrix.

• Derivatization: Silylation of the secondary hydroxyl group using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

Experimental Design & Materials

Reagents

• Analyte Standard: 3-Hydroxybutyl octanoate (>98% purity).

• Internal Standard (IS): 3-Hydroxybutyl decanoate (homolog) or Octyl

  -hydroxybutyrate . If unavailable, Methyl Nonanoate may serve as a retention time marker.

• Derivatization Agent: BSTFA + 1% TMCS (Trimethylchlorosilane).

• Solvents: Ethyl Acetate (HPLC Grade), Hexane, Isopropanol.

• Inhibitor Solution: 1M Sodium Fluoride (NaF) + 1M Potassium Oxalate (or commercial Grey-top tubes).

Instrumentation

• GC System: Agilent 7890B or equivalent.

• MS Detector: Agilent 5977B MSD (Single Quadrupole) with EI source.

• Column: DB-5ms Ultra Inert (30 m

  0.25 mm 0.25 m).

Detailed Protocol

Phase 1: Sample Collection & Stabilization (Critical)

Rationale: Standard EDTA or Heparin tubes are insufficient to stop esterase activity.

• Preparation: Pre-chill collection tubes (Grey-top NaF/Oxalate) on wet ice.

• Blood Draw: Collect whole blood directly into the pre-chilled NaF tubes.

• Immediate Inhibition: Invert gently 5 times. Place immediately on ice.

• Centrifugation: Centrifuge at

  for 10 minutes at .

• Acidification: Transfer plasma to a cryovial containing

  of 1M HCl per plasma (Target pH 4.0). Acidic pH further deactivates serine esterases.

• Storage: Store at

  until analysis.

Phase 2: Extraction (Liquid-Liquid Extraction)

• Thaw plasma on ice.

• Aliquot 100

  L of plasma into a 1.5 mL microcentrifuge tube.

• Add 10

  L of Internal Standard solution ( in acetonitrile).

• Add 400

  L of Extraction Solvent (Ethyl Acetate:Hexane, 50:50 v/v).

• Vortex vigorously for 2 minutes.

• Centrifuge at

  for 5 minutes to separate phases.

• Transfer 300

  L of the upper organic layer to a glass GC vial insert.

• Evaporate to dryness under a gentle stream of Nitrogen at

  .

Phase 3: Derivatization

Rationale: The secondary alcohol on the 3-hydroxybutyl moiety must be silylated to prevent hydrogen bonding with the GC liner.

• To the dried residue, add 50

  L of anhydrous Pyridine.

• Add 50

  L of BSTFA + 1% TMCS.

• Cap vial and vortex.

• Incubate at 60^{\circ}C for 30 minutes.

• Cool to room temperature. Inject directly.

Phase 4: GC-MS Parameters

Parameter	Setting
Inlet	Splitless, , Purge flow 50 mL/min at 1.0 min
Carrier Gas	Helium, Constant Flow 1.0 mL/min
Oven Program	(hold 1 min) /min to (hold 3 min)
Transfer Line
Ion Source	EI ( ), 70 eV
Acquisition	SIM Mode (Selected Ion Monitoring)

SIM Ion Selection (Theoretical for TMS derivative):

• Target: 3-Hydroxybutyl Octanoate-TMS

• Structure:

• Quantifier Ion: m/z 117 (Characteristic

  -cleavage of secondary TMS ether: ).

• Qualifier Ions:

  • m/z 143 (Loss of octanoyl group + rearrangement).

  • m/z 73 (TMS group, generic but abundant).

  • m/z [M-15] (Loss of methyl from TMS).

Visualized Workflows

Diagram 1: Analytical Workflow

Caption: Step-by-step extraction and derivatization logic ensuring analyte stability.

Diagram 2: Metabolic Pathway & Interference

Caption: Hydrolysis pathway showing why intact ester detection is time-sensitive.

Validation & Quality Control

Linearity & Sensitivity

• Range:

  to .

• Calibration: 6-point curve using analyte spiked into blank plasma (pre-acidified).

• LOQ: Expected

  (SIM mode).

Stability Testing (Self-Validation Step)

To validate the efficacy of the inhibition step, perform the "Benchtop Decay Test" :

• Spike 3-HBO into fresh, warm whole blood (

  ).

• Aliquot immediately into:

  • Tube A: Standard Heparin.

  • Tube B: NaF/Oxalate + HCl.

• Process aliquots at

  minutes.

• Acceptance Criteria: Tube B must show

  recovery at 30 mins, whereas Tube A will likely show .

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Missing Analyte Peak	Hydrolysis during thaw	Ensure plasma was acidified; thaw on ice; process immediately.
Peak Tailing	Incomplete Derivatization	Ensure reagents are fresh (moisture-free); increase incubation time.
Ghost Peaks	Septum bleed or contamination	Use low-bleed septa; bake out column; check solvent purity.
Low Sensitivity	Split injection	Switch to Splitless mode; check SIM ion selection.

References

• Clarke, K., et al. (2012). Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects. Regulatory Toxicology and Pharmacology. Link

• Stubbs, B. J., et al. (2017). On the metabolism of exogenous ketones in humans. Frontiers in Physiology. Link

• Deschamps, F. S., et al. (2023). Quantitative Determination of Ketone Esters and Metabolites in Human Plasma Using LC-MS. AAPS Journal. Link

• Sigma-Aldrich. (2023). Derivatization Reagents for Gas Chromatography (BSTFA/TMCS Protocols). Link

• Satoh, T., et al. (2002). Anticholinesterase activity of organophosphorus pesticides and their hydrolysis by mammalian esterases. Archives of Toxicology. Link

Dosing protocols for 3-hydroxybutyl octanoate in rodent metabolic studies

Application Note: Dosing Protocols for 3-Hydroxybutyl Octanoate (3-HBO) in Rodent Metabolic Studies

Executive Summary & Scientific Rationale

3-Hydroxybutyl Octanoate (3-HBO) is a synthetic ketone ester (KE) designed as a dual-precursor ketogenic substrate. Unlike the canonical "Veech Ester" (which yields two equivalents of

-hydroxybutyrate), 3-HBO hydrolyzes into (R)-1,3-butanediol and octanoic acid (C8) .

This unique structure provides a synergistic metabolic advantage:

• Octanoic Acid (C8): Enters hepatic mitochondria via a carnitine-independent pathway, undergoing rapid

  -oxidation to generate Acetyl-CoA and subsequent ketone bodies (acetoacetate/ -HB).

• 1,3-Butanediol (1,3-BD): Undergoes hepatic oxidation via alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) to form

  -hydroxybutyrate directly.

This protocol addresses the specific challenges of 3-HBO, including its lipophilicity, potential for gastrointestinal (GI) irritation due to the C8 moiety, and the biphasic pharmacokinetic profile resulting from its dual-precursor nature.

Metabolic Mechanism & Pathway Verification

Understanding the hydrolysis and downstream fate of 3-HBO is critical for interpreting metabolic data. The ester bond is cleaved by gut and plasma esterases/lipases.

Figure 1: Metabolic fate of 3-HBO. Note the dual contribution to the BHB pool via distinct enzymatic pathways.

Formulation & Pre-Clinical Handling

3-HBO is a lipophilic liquid at room temperature. Unlike ketone salts, it is not water-soluble. Improper formulation leads to inconsistent dosing and variable absorption.

Table 1: Physicochemical Properties & Vehicle Compatibility

Parameter	Specification	Notes
Physical State	Viscous Liquid	Density approx. 0.95–1.0 g/mL (Verify specific batch).
Solubility	Lipophilic	Miscible with oils; immiscible with water.
Stability	High	Stable at RT; avoid prolonged exposure to light/moisture.
Preferred Vehicle	MCT Oil or Corn Oil	For gavage, dilute 1:1 or 1:2 to reduce gastric irritation.
Alternative Vehicle	Aqueous Emulsion	Requires surfactant (e.g., 1-5% Lecithin or Gum Arabic) + Sonication.

Critical Handling Note: The octanoate moiety can cause significant gastric irritation (pyloric slowing) if administered as a pure neat liquid in fasted animals. Always dilute or emulsify.

Protocol A: Acute Oral Gavage (PK & Efficacy Studies)

Objective: To assess acute ketone kinetics (

, ) and transient metabolic effects (glucose lowering).

Animal Model: C57BL/6J Mice (Male, 8-12 weeks) or Sprague-Dawley Rats.

Step-by-Step Methodology:

• Fasting: Fast animals for 4–6 hours prior to dosing (morning fast) to deplete liver glycogen and stabilize baseline ketones (~0.1–0.2 mM).

• Dose Calculation:

  • Standard Range: 2.5 g/kg to 5.0 g/kg body weight.

  • Note: 1,3-butanediol has a narcotic effect at high doses. Do not exceed 5 g/kg in a single bolus without prior tolerance testing.

• Preparation:

  • Mix 3-HBO with vehicle (e.g., Corn Oil) to achieve a final volume of ~10 mL/kg (mice) or ~5 mL/kg (rats).

  • Example: For a 2.5 g/kg dose in a 25g mouse (Total dose = 62.5 mg): Prepare a 250 mg/mL emulsion. Administer 0.25 mL.

• Administration:

  • Use a flexible PTFE gavage needle (18G for rats, 20-22G for mice) to minimize esophageal trauma.

  • Administer slowly to prevent reflux.

• Sampling Workflow:

Figure 2: Pharmacokinetic sampling timeline. Note the biphasic peak possibility due to differential metabolism of C8 and BD.

• Analysis: Measure blood

  -HB and Glucose using a handheld meter (e.g., Abbott Precision Xtra) for real-time data, or collect plasma for LC-MS/GC-MS if quantifying acetoacetate or intact ester.

Protocol B: Chronic Dietary Admixture

Objective: To induce sustained ketosis for metabolic phenotyping, neuroprotection, or longevity studies.

Challenge: 3-HBO is bitter/acrid (due to octanoate). Rodents will self-restrict food intake (neophobia) unless acclimated.

Dietary Formulation Strategy:

• Incorporation Rate: 10% to 30% of total calories.

• Control Diet: Isocaloric pair-fed diet. (Crucial: Ketosis suppresses appetite; ad libitum controls will overeat, confounding weight data).

• Macronutrient Balance: Replace carbohydrates with the ester. Maintain protein constancy.

Acclimation Schedule (The "Ramp-Up"):

Day	Diet Composition	Goal
Day 1-2	5% 3-HBO (Caloric %)	Introduce taste; monitor for diarrhea (osmotic effect).
Day 3-4	10-15% 3-HBO	Upregulate monocarboxylate transporters (MCTs) in gut/brain.
Day 5+	Target Dose (e.g., 30%)	Stable therapeutic ketosis.

Monitoring:

• Daily: Body weight and food intake (measure spillage carefully; oily diets can crumble).

• Weekly: Tail vein

  -HB measurement at the same time of day (circadian fluctuation is significant).

Troubleshooting & Safety Markers

A. Gastrointestinal Distress [1]

• Symptom:[2][3][4][5] Bloating, loose stools, or "wet tail."

• Cause: Rapid delivery of octanoate or osmotic load of unhydrolyzed ester.

• Remedy: Reduce dose by 50% for 48 hours. Ensure adequate hydration.

B. "Ketone Intoxication" (Ataxia)

• Symptom:[2][3][4][5][6] Wobbly gait, lethargy.

• Cause: 1,3-butanediol acts similarly to ethanol at very high serum concentrations.

• Threshold: Usually seen at bolus doses >5-7 g/kg.

• Action: None required if transient; reduce dose in future. This is rarely lethal but confounds behavioral tests.

C. Ketoacidosis

• Risk: Extremely low in rodents with functional insulin signaling. 3-HBO is self-limiting (insulin inhibits lipolysis/ketogenesis).

• Safety Limit: Blood pH should remain >7.3.

  -HB rarely exceeds 3-5 mM in non-diabetic rodents.

References

• Clarke, K., et al. (2012).[1][7] "Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects." Regulatory Toxicology and Pharmacology. Link

  • Context: Establishes the safety profile of hydroxybutyl esters and hydrolysis kinetics.

• Stubbs, B. J., et al. (2017). "On the metabolism of exogenous ketones in humans." Frontiers in Physiology. Link

  • Context: Comparative kinetics of ketone esters vs. salts.

• Hashim, S. A., & VanItallie, T. B. (2014). "Ketone body therapy: from the ketogenic diet to the oral administration of ketone ester." Journal of Lipid Research. Link

  • Context: Discusses the therapeutic rationale for esterified ketone precursors including octanoate deriv

• Dolan, L. C., et al. (2022). "Toxicity Investigations of (R)-3-Hydroxybutyrate Glycerides." Nutrients.[5][8][9] Link

  • Context: Provides toxicology frameworks for novel ketone esters and NOAEL determination in r

• Veech, R. L. (2004).[8] "The therapeutic implications of ketone bodies: the effects of ketone bodies in pathological conditions: ketosis, ketogenic diet, redox states, insulin resistance, and mitochondrial metabolism." Prostaglandins, Leukotrienes and Essential Fatty Acids. Link

  • Context: Foundational mechanism of mitochondrial efficiency via ketone oxid

Disclaimer: This protocol is for research use only. All animal experiments must be approved by an Institutional Animal Care and Use Committee (IACUC).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Optimizing oral 3-hydroxybutyrate dosage using pharmacokinetic model to improve cognitive function and mood in healthy subjects [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. cir-safety.org [cir-safety.org]
• 5. Quantitative Determination of (R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate (Ketone Ester) and Its Metabolites Beta-hydroxybutyrate, 1-3-Butanediol, and Acetoacetate in Human Plasma Using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Toxicity Investigations of (R)-3-Hydroxybutyrate Glycerides In Vitro and in Male and Female Rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Solvent extraction techniques for 3-hydroxybutyl octanoate purification

Application Note: High-Purity Isolation of 3-Hydroxybutyl Octanoate via Biphasic Solvent Extraction

Executive Summary

3-hydroxybutyl octanoate (3-HBO) is a critical ketogenic precursor and excipient in drug delivery systems.[1][2] Its amphiphilic nature—possessing both a lipophilic octanoate tail and a polar hydroxyl head—presents unique purification challenges.[1] Standard distillation often degrades the molecule due to thermal sensitivity, while simple evaporation fails to remove unreacted precursors.

This guide details a biphasic solvent extraction protocol designed to isolate 3-HBO from a crude esterification matrix. By leveraging the differential pKa and partition coefficients (LogP) of impurities, this method achieves >98% purity with minimized thermal stress.[1]

Physicochemical Context & Separation Logic

Successful extraction relies on exploiting the chemical differences between the target ester and its impurities: 1,3-butanediol (polar reactant) and octanoic acid (lipophilic acidic reactant).[1]

Compound	Structure / Role	LogP (Approx)	Solubility Profile	Removal Strategy
3-Hydroxybutyl Octanoate	Target Product	~2.8	Soluble in EtOAc, Et2O, DCM.[1][2] Insoluble in water.[1]	Retain in Organic Phase.[1][2][3]
Octanoic Acid	Impurity (Acyl Donor)	3.05	Lipophilic (neutral form).[2] Hydrophilic (ionized form).	Alkaline Wash: Convert to water-soluble sodium octanoate (pKa ~4.89).[1][2]
1,3-Butanediol	Impurity (Alcohol Donor)	-0.29	Highly water-soluble.[1][2]	Aqueous Wash: Partitions into water/brine.[1][2]
Diester Byproduct	Impurity (Over-reaction)	>5.0	Highly lipophilic.[2]	Solvent Tuning: Difficult to remove via LLE; minimized via stoichiometry or removed via polishing distillation.[1][2]

The Critical Challenge: Emulsion Formation Neutralizing octanoic acid with a base generates sodium octanoate, a potent surfactant (soap). In a biphasic system, this lowers interfacial tension, leading to stable emulsions that halt processing.

• Solution: This protocol utilizes a High-Ionic Strength Alkaline Wash (HISAW) technique, combining saturated brine with mild base to suppress emulsion formation via the "salting-out" effect.[1]

Reagents and Equipment

Reagents:

• Extraction Solvent: Ethyl Acetate (EtOAc) – Preferred for pharmaceutical safety class (Class 3).[1][2]

• Wash Solution A (Acid Removal): 5% Sodium Bicarbonate (

  ) in Saturated Brine.[1]

• Wash Solution B (Polishing): Saturated Sodium Chloride (Brine).[1]

• Drying Agent: Anhydrous Sodium Sulfate (

  ) or Magnesium Sulfate.[1]

Equipment:

• Separatory Funnel (Borosilicate glass, PTFE stopcock).

• Rotary Evaporator with vacuum control (<10 mbar).[1]

• GC-FID for in-process control.[1][2]

Detailed Extraction Protocol

Step 1: Reaction Quench and Solvent Dilution

• Cool the crude reaction mixture to room temperature (20–25°C).

• Dilute the crude oil with Ethyl Acetate (EtOAc) at a ratio of 1:3 (Crude:Solvent v/v).

  • Why: Dilution reduces viscosity and density, enhancing phase separation speed.

Step 2: Removal of 1,3-Butanediol (Polar Wash)[1][2]

• Add Deionized Water (equal volume to organic phase) to the separatory funnel.[1]

• Agitate moderately for 2 minutes.

• Allow phases to settle (Wait time: ~5–10 mins).

• Drain the lower aqueous layer. [1]

  • Mechanism:[1][2][4][5][6][7] The highly polar 1,3-butanediol (LogP -0.[1][2]29) partitions almost exclusively into the water phase. The target ester (LogP ~2.[1]8) remains in the EtOAc.

Step 3: Removal of Octanoic Acid (HISAW Step)

Critical Control Point: Do not use strong bases like NaOH, which can hydrolyze the target ester.[1]

• Prepare the HISAW Solution : Dissolve 5g

  in 100mL of saturated brine.

• Add HISAW solution to the organic phase (Ratio: 1:1 v/v).[1]

• GENTLE INVERSION: Invert the funnel slowly 10–15 times. DO NOT SHAKE VIGOROUSLY.

  • Why: Vigorous shaking generates micro-droplets stabilized by the newly formed sodium octanoate soap.[1] Gentle inversion allows mass transfer without creating a stable emulsion.[1]

• Vent frequently to release

  gas.[1]

• Allow separation (Wait time: 15–30 mins). The interface should be sharp.

• Drain the lower aqueous phase (contains Sodium Octanoate).[1]

• Check pH of the aqueous discharge.[1] If pH < 8, repeat Step 3 to ensure full neutralization of the acid.

Step 4: Brine Polish and Drying[1]

• Wash the organic phase once with Saturated Brine (neutral pH) to remove residual base and trapped soaps.[1]

• Collect the organic phase into a clean Erlenmeyer flask.

• Add Anhydrous

  (approx. 20g/L of solvent) and stir for 15 minutes. The solution should become crystal clear.

• Filter off the solids.[1][8]

Step 5: Concentration and Isolation

• Transfer filtrate to a round-bottom flask.

• Rotary Evaporation:

  • Bath Temp: 40°C.[1]

  • Vacuum: Ramp from 200 mbar down to 20 mbar.

• Final Stripping: Hold at <10 mbar/45°C for 1 hour to remove trace solvent and moisture.

• Result: Clear, viscous oil (3-Hydroxybutyl Octanoate).[1]

Process Visualization (Workflow)

Figure 1: Step-by-step biphasic extraction workflow highlighting the critical emulsion control point.[1][2]

Analytical Validation (QC)

To verify the success of the extraction, the following GC-FID method is recommended.

Parameter	Setting
Column	DB-WAX or HP-5 (30m x 0.25mm x 0.25µm)
Carrier Gas	Helium @ 1.0 mL/min
Injector	Split (20:1), 250°C
Oven Program	80°C (1 min) → 10°C/min → 240°C (5 min)
Detector	FID @ 260°C
Retention Times (Approx)	1,3-Butanediol (~4 min) < Octanoic Acid (~9 min) < 3-HBO (~14 min) < Diester (~18 min)

Acceptance Criteria:

• 3-HBO Purity: >98.0% (Area %)[1][2][8]

• Octanoic Acid: <0.5%[1][2][5]

• Solvent Residue: <5000 ppm (ICH Q3C limit for Class 3 solvents)[1]

References

• PubChem. (2025).[1][9][10] 3-Hydroxybutyl octanoate Compound Summary. National Library of Medicine.[1] Available at: [Link]

• FooDB. (2015).[1] Octanoate: Chemical Properties and Biological Interactions. Available at: [Link][1][2]

• National Center for Biotechnology Information. (2025).[1] 3-Hydroxyoctanoic acid (Impurity Profile). PubChem Compound Summary for CID 26613. Available at: [Link][1][2]

• Clarke, K., et al. (2012). Ketone bodies and ketone body esters.[1] U.S. Patent Application US20120121539A1.[1] (Describes synthesis and purification logic for hydroxybutyl esters).

• Vogel, A.I. (1989). Vogel's Textbook of Practical Organic Chemistry. 5th Ed.[1] Longman Scientific & Technical.[1] (Standard reference for biphasic extraction and emulsion management).

Sources

• 1. EP2984066B1 - Process for producing (r)-3-hydroxybutyl (r)-3-hydroxybutyrate - Google Patents [patents.google.com]
• 2. Showing Compound (R)-3-Hydroxyoctanoic acid (FDB010907) - FooDB [foodb.ca]
• 3. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]
• 4. gccpo.org [gccpo.org]
• 5. CN119019245A - Preparation method of pharmaceutical grade sodium 3-hydroxybutyrate - Google Patents [patents.google.com]
• 6. CN113166008A - Method for purifying bio-1, 3-butanediol from fermentation broth - Google Patents [patents.google.com]
• 7. CN107162893A - (R) synthesis technique of 3 hydroxybutyric acids and its salt - Google Patents [patents.google.com]
• 8. CN107083406B - Method for producing (R) -3-hydroxybutyric acid - Google Patents [patents.google.com]
• 9. 3-Hydroxybutyl octanoate | C12H24O3 | CID 206241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 3-Hydroxyoctanoic acid | C8H16O3 | CID 26613 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: NMR Characterization of Regioisomers in 3-Hydroxybutyl Octanoate Synthesis

This guide outlines a definitive protocol for the NMR characterization of regioisomers formed during the synthesis of 3-hydroxybutyl octanoate . It addresses the specific challenge of differentiating between the primary ester (target), secondary ester (impurity), and diester (impurity) derived from 1,3-butanediol.

Executive Summary

The synthesis of 3-hydroxybutyl octanoate (an ester of octanoic acid and 1,3-butanediol) presents a classic regioselectivity challenge. 1,3-Butanediol contains two non-equivalent hydroxyl groups: a primary alcohol at C1 and a secondary alcohol at C3. While the primary alcohol is kinetically more nucleophilic, chemical acylation often yields a mixture of the target primary mono-ester , the secondary mono-ester , and the di-ester .

This protocol provides a self-validating NMR methodology to quantify these regioisomers. It relies on the "Alpha-Proton Deshielding Effect" —a predictable downfield shift of protons attached to the acylated carbon—to unambiguously assign regio-identity without the need for exogenous reference standards.

Synthesis Context & Regioisomer Generation

Understanding the origin of the isomers is critical for interpreting the NMR data.

• Target Molecule (Isomer A): 3-hydroxybutyl octanoate. Esterification occurs at the primary C1 position. This is the major product in lipase-catalyzed reactions (e.g., Candida antarctica Lipase B) and controlled chemical acylations.

• Regioisomer (Isomer B): 4-hydroxybutan-2-yl octanoate (also named 1-hydroxybutan-3-yl octanoate). Esterification occurs at the secondary C3 position. This is a common impurity in acid-catalyzed Fischer esterifications.

• Di-ester (Impurity C): 1,3-butanediyl dioctanoate. Esterification at both positions.[1]

Workflow Visualization: Isomer Generation

Figure 1: Reaction pathways leading to the target primary ester and its regio-impurities.

NMR Theory: The Alpha-Shift Diagnostic

The differentiation of isomers relies on the deshielding effect of the ester group. When an alcohol (-CH-OH) is converted to an ester (-CH-O-CO-R), the proton(s) on that carbon shift downfield by ~0.5 to 1.2 ppm .

Moiety	Proton Environment	Typical Shift (Free Alcohol)	Typical Shift (Acylated/Ester)	Diagnostic Shift ( )
C1 (Primary)	-CH2-O-	3.6 – 3.8 ppm	4.1 – 4.2 ppm	+0.5 ppm
C3 (Secondary)	-CH(CH3)-O-	3.9 – 4.0 ppm	5.0 – 5.1 ppm	+1.1 ppm

Experimental Protocol

Sample Preparation

• Solvent: Chloroform-d (

  ) is preferred over DMSO- for this application because it minimizes hydrogen bonding broadening of the -OH signals and provides sharp resolution of the coupling constants.

• Concentration: 10–20 mg of crude oil in 0.6 mL

  .

• Additives: Do not add

  initially. The hydroxyl proton coupling (if visible) can confirm the alcohol type (triplet for primary -OH, doublet for secondary -OH), though this is often broadened by exchange.

Acquisition Parameters (Standard 400/500 MHz)

• 1H NMR: 16 scans, 30° pulse angle, D1 = 1.0s (sufficient for structural qual, use D1 = 10s for qNMR).

• 13C NMR: 512 scans, proton-decoupled.

• 2D HMBC (Critical): Optimized for long-range coupling (

  ). This is the "Gold Standard" validation step.

Data Analysis & Interpretation

1H NMR Diagnostic Signals

The following table summarizes the key diagnostic peaks for 3-hydroxybutyl octanoate and its isomers.

Table 1: Diagnostic 1H NMR Chemical Shifts (in

)

Position	Proton Type	Target (Primary Ester)	Isomer B (Secondary Ester)	Di-ester
C1	-CH2-O-	4.15 – 4.25 ppm (m)	3.65 – 3.80 ppm (m)	4.15 – 4.25 ppm
C3	-CH-O-	3.95 – 4.05 ppm (m)	5.05 – 5.15 ppm (m)	5.05 – 5.15 ppm
C4	-CH3 (Terminal)	~1.22 ppm (d)	~1.25 ppm (d)	~1.25 ppm (d)
Oct-C2'	-CH2-CO-	~2.30 ppm (t)	~2.28 ppm (t)	~2.30 ppm (m)

Key Identification Logic:

• Look at 5.1 ppm: If you see a multiplet here, you have esterification at the secondary position (either Isomer B or Di-ester).

• Look at 4.2 ppm: If you see a multiplet here, you have esterification at the primary position (either Target or Di-ester).

• Look at 3.7-4.0 ppm: These are the "free alcohol" signals.

  • Target has a signal at ~4.0 ppm (Free secondary -OH).

  • Isomer B has a signal at ~3.7 ppm (Free primary -OH).

2D NMR Validation (HMBC)

To conclusively prove the structure, run an HMBC experiment. You are looking for a correlation between the Octanoate Carbonyl Carbon (~174 ppm) and the Butanediol protons .

• Target (Primary Ester): Strong cross-peak between Carbonyl (174 ppm) and C1-H (4.2 ppm) .

• Isomer B (Secondary Ester): Strong cross-peak between Carbonyl (174 ppm) and C3-H (5.1 ppm) .

Decision Tree for Analysis

Figure 2: NMR Logic Tree for rapid identification of regioisomers.

Quantification Protocol (qNMR)

To determine the ratio of regioisomers:

• Select Diagnostic Peaks:

  • Peak A (Target): Integrate the multiplet at 4.2 ppm (2H, C1-H). Let Integral =

    .

  • Peak B (Impurity): Integrate the multiplet at 5.1 ppm (1H, C3-H). Let Integral =

    .

• Normalization:

  • Moles of Primary Ester

  • Moles of Secondary Ester

• Calculation:

  (Note: This simple formula assumes negligible di-ester. If di-ester is suspected, you must also integrate the free alcohol signals at 3.7 and 4.0 to close the mass balance.)

Troubleshooting & Tips

• Water Overlap: Residual water in

  often appears near 1.6 ppm, interfering with the C2-methylene of the butanediol backbone. This generally does not affect the diagnostic regions (3.5–5.5 ppm).

• Acyl Migration: In basic conditions or presence of trace acid, the acyl group can migrate between the primary and secondary hydroxyls. Ensure samples are neutral and analyzed promptly after preparation.

• Resolution: If the multiplets at 4.0–4.2 ppm overlap significantly, use a higher field instrument (600 MHz) or switch to Benzene-

  , which often induces different magnetic anisotropy shifts, separating overlapping signals.

References

• Chemical Shifts of 1,3-Butanediol

  • National Institute of Advanced Industrial Science and Technology (AIST). (n.d.). Spectral Database for Organic Compounds (SDBS).[2] SDBS No. 2568. Retrieved October 26, 2023, from [Link]

• Regioselective Acylation & Lipase Catalysis: Bornscheuer, U. T., & Kazlauskas, R. J. (2006). Hydrolases in Organic Synthesis: Regio- and Stereoselective Biotransformations. Wiley-VCH. (General reference for lipase regioselectivity mechanisms).

• NMR of 3-Hydroxybutyl Esters (Ketone Ester Analogs)

  • Clarke, K., et al. (2012). Oral 28-day and developmental toxicity studies of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate. Regulatory Toxicology and Pharmacology, 63(2), 196-208. (Provides analogous NMR data for the butanediol backbone in esterified forms). [Link]

• General NMR Shift Prediction (Alpha-Effect): Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Authoritative source for ester deshielding rules).

Sources

• 1. rsc.org [rsc.org]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Application Note: Metabolic Profiling of 3-Hydroxybutyl Octanoate as a Dual-Fuel Mitochondrial Substrate

Introduction: The "Dual-Fuel" Architecture

3-Hydroxybutyl octanoate is a hybrid metabolic substrate belonging to the class of ketogenic esters. Unlike the canonical "ketone monoester" (R-3-hydroxybutyl R-3-hydroxybutyrate), which delivers two ketone precursors, 3-hydroxybutyl octanoate is designed as a Dual-Fuel System . Upon hydrolysis, it releases two distinct energy substrates with complementary mitochondrial entry mechanisms:

• Octanoate (C8 Fatty Acid): A medium-chain fatty acid that rapidly enters the mitochondrial matrix, largely independent of the Carnitine Palmitoyltransferase I (CPT-1) regulatory bottleneck.

• 1,3-Butanediol (1,3-BD): A ketogenic precursor that is hepatically converted into

  -hydroxybutyrate ( HB), providing a direct source of Acetyl-CoA via succinyl-CoA:3-ketoacid CoA transferase (SCOT).

This guide addresses the specific technical challenges of working with this lipophilic ester, particularly the "Esterase Gap" in isolated mitochondrial assays and the stoichiometry of ATP yield.

Mechanistic Workflow

The metabolic fate of 3-hydroxybutyl octanoate requires a multi-step activation pathway. Researchers must understand that the intact ester is metabolically inert until hydrolyzed.

DOT Diagram: Metabolic Fate & Signaling

Caption: Divergent metabolic pathways of 3-hydroxybutyl octanoate post-hydrolysis. Note the parallel feed into the Acetyl-CoA pool.

Application Note: Preparation & Handling

Solubility & Stability

3-Hydroxybutyl octanoate is a lipophilic liquid at room temperature.

• In Vitro (Cell Culture): Do not add directly to media; it will phase separate.

  • Stock Preparation: Dissolve in DMSO (1000x stock) or Ethanol.

  • Conjugation: For physiological relevance, conjugate with Fatty Acid Free BSA (Bovine Serum Albumin) at a 2:1 to 4:1 molar ratio (FA:BSA) by stirring at 37°C for 2 hours.

• In Vivo (Oral Gavage): Emulsification is required for consistent bioavailability.

  • Vehicle: Water or saline with 0.5% Methylcellulose or Gum Arabic.

  • Sonication: Sonicate for 30 seconds on ice to create a stable emulsion before gavage.

The "Esterase Gap" (Critical)

WARNING: Isolated mitochondria (liver, heart, brain) lack the cytosolic carboxylesterases required to hydrolyze the ester.

• Incorrect Protocol: Adding 3-hydroxybutyl octanoate directly to an Oxygraph-2k chamber. Result: No respiration.

• Correct Protocol: You must either:

  • Pre-hydrolyze the ester using Porcine Liver Esterase (PLE) (Sigma E3019) for 30 mins prior to assay.

  • Simulate the flux by adding stoichiometric equivalents of Octanoate and 1,3-Butanediol (or

    HB) directly.

Protocol A: High-Resolution Respirometry (Seahorse XF)

Objective: Measure mitochondrial respiration driven by the hydrolysis products of 3-hydroxybutyl octanoate in HepG2 cells (which possess esterase activity) or C2C12 myotubes.

Materials

• Platform: Agilent Seahorse XFe96 or XF Pro.

• Assay Medium: Seahorse XF DMEM (pH 7.4), supplemented with 2 mM Glutamine. NO Glucose, NO Pyruvate (to force fatty acid/ketone oxidation).

• Substrate: 3-Hydroxybutyl octanoate (conjugated to BSA).

Workflow Diagram

Caption: Seahorse XF injection strategy for assessing acute substrate utilization.

Step-by-Step Procedure

• Cell Preparation: Seed HepG2 cells at 20,000 cells/well. Allow to adhere overnight.

• Starvation: Wash cells 2x with Assay Medium (No Glucose/Pyruvate). Incubate for 1 hour at 37°C (non-CO2 incubator) to deplete endogenous glycogen.

• Cartridge Loading:

  • Port A: 3-Hydroxybutyl Octanoate (Final well conc: 100 µM - 500 µM). Note: Titrate to avoid lipotoxicity.

  • Port B: Oligomycin (ATP Synthase inhibitor, 1.5 µM).

  • Port C: FCCP (Uncoupler, 0.5 - 1.0 µM).

  • Port D: Rotenone/Antimycin A (ETC inhibitors, 0.5 µM).

• Execution: Run the "Mito Stress Test" protocol.

• Analysis:

  • Look for an increase in OCR (Oxygen Consumption Rate) immediately following Injection A. This confirms hydrolysis and oxidation.

  • Compare ATP Production (Basal OCR - Oligomycin OCR) against Glucose controls.

Protocol B: In Vivo Pharmacokinetics (PK)

Objective: Determine the hydrolysis rate and appearance of metabolites (

HB and Octanoate) in plasma.

Study Design

• Species: C57BL/6J Mice (Male, 10-12 weeks).

• Group Size: n=8 per time point.

• Dose: 5 g/kg body weight (standard ketogenic ester dose) via oral gavage.

Sampling Protocol

• Fasting: Fast mice for 4 hours prior to dosing to stabilize baseline ketone levels.

• Dosing: Administer emulsified 3-hydroxybutyl octanoate via oral gavage.

• Blood Collection: Tail vein nick.

  • Timepoints: 0 (Pre-dose), 15, 30, 60, 120, 240 min.

• Analytics:

  • HB: Handheld ketone meter (e.g., Abbott Precision Xtra) for immediate readout.

  • Octanoate & Intact Ester: LC-MS/MS analysis of plasma. Note: Intact ester is rarely found in plasma due to rapid gut/liver hydrolysis.

Expected Data Profile

Metabolite	Tmax (min)	Cmax (Est.)	Physiological Interpretation
Intact Ester	< 15	< 50 µM	Rapid hydrolysis in gut/portal vein.
Octanoate	20-30	0.5 - 1 mM	Rapid absorption; drives hepatic beta-oxidation.
1,3-Butanediol	30-45	1 - 3 mM	Precursor pool; converts to HB in liver.
-Hydroxybutyrate	45-60	2 - 5 mM	Secondary metabolite; sustained energy release.

References

• Clarke, K., et al. (2012).[1] "Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects." Regulatory Toxicology and Pharmacology. Link

  • Context: Establishes the safety and hydrolysis kinetics of the rel

• Stubbs, B. J., et al. (2017). "On the Metabolism of Exogenous Ketones in Humans." Frontiers in Physiology. Link

  • Context: Comparative kinetics of ketone esters vs. salts.

• Newman, J. C., & Verdin, E. (2014). "Ketone bodies as signaling metabolites." Trends in Endocrinology & Metabolism. Link

  • Context: Mechanistic signaling of HB beyond

• Schonfeld, P., & Wojtczak, L. (2016). "Short- and medium-chain fatty acids in energy metabolism: the cellular perspective." Journal of Lipid Research.[1] Link

  • Context: Explains the CPT-independent mitochondrial entry of Octano

• Cunnane, S. C., et al. (2016). "Can Ketones Compensate for Deteriorating Brain Glucose Uptake During Aging?" Annals of the New York Academy of Sciences. Link

  • Context: Rationale for using dual-fuel substrates in neurodegener

Sources

• 1. scribd.com [scribd.com]

Technical Notes & Optimization

Technical Support Center: A Researcher's Guide to Preventing Spontaneous Hydrolysis of 3-Hydroxybutyl Octanoate

Welcome to the Technical Support Center for 3-Hydroxybutyl Octanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the spontaneous hydrolysis of 3-hydroxybutyl octanoate during storage. As a Senior Application Scientist, my goal is to synthesize technical knowledge with practical, field-proven insights to ensure the integrity of your experiments and drug development processes.

Understanding the Challenge: The Inherent Instability of Esters

Esters, such as 3-hydroxybutyl octanoate, are susceptible to hydrolysis, a chemical reaction with water that cleaves the ester bond, yielding the parent carboxylic acid (octanoic acid) and alcohol (3-hydroxybutanol). This process can be accelerated by the presence of acids or bases and is influenced by environmental factors like temperature and humidity. The spontaneous nature of this degradation can compromise sample purity, leading to inaccurate experimental results and affecting the efficacy and safety of potential therapeutic agents.

Frequently Asked Questions (FAQs)

Q1: What are the primary drivers of spontaneous hydrolysis of 3-hydroxybutyl octanoate in storage?

A1: The primary drivers for the hydrolysis of 3-hydroxybutyl octanoate are the presence of water, improper temperature, and inappropriate pH levels. Even trace amounts of moisture in the storage container or atmosphere can initiate hydrolysis. Elevated temperatures increase the reaction rate, while acidic or basic conditions can catalyze the degradation process.

Q2: I've observed a decrease in purity of my 3-hydroxybutyl octanoate sample over time. How can I confirm if hydrolysis is the cause?

A2: Several analytical techniques can confirm hydrolysis by detecting the formation of octanoic acid and 3-hydroxybutanol. These include:

• Thin-Layer Chromatography (TLC): The appearance of new, more polar spots corresponding to the acid and alcohol starting materials.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The emergence of characteristic peaks for the carboxylic acid proton and the alcohol protons in ¹H NMR, or the carboxylic acid carbonyl carbon in ¹³C NMR.

• Infrared (IR) Spectroscopy: The appearance of a broad O-H stretch, characteristic of a carboxylic acid, alongside the ester carbonyl peak.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to separate and identify the volatile hydrolysis products.[1][2]

Q3: What are the ideal short-term and long-term storage conditions for 3-hydroxybutyl octanoate?

A3: Based on general principles for ester stability and safety data for similar compounds, the following conditions are recommended:

Storage Duration	Temperature	Atmosphere	Container
Short-term (weeks)	2-8°C (Refrigerated)	Inert gas (e.g., Argon, Nitrogen)	Tightly sealed, amber glass vial with a PTFE-lined cap
Long-term (months)	-20°C (Frozen)	Inert gas (e.g., Argon, Nitrogen)	Tightly sealed, amber glass vial with a PTFE-lined cap, placed in a desiccator

Rationale: Lowering the temperature significantly reduces the rate of chemical reactions, including hydrolysis. An inert atmosphere displaces moisture-laden air, and a desiccator provides an additional layer of protection against ambient humidity.[3][4]

Troubleshooting Guide: Identifying and Mitigating Hydrolysis

This section provides a structured approach to troubleshooting and preventing hydrolysis of your 3-hydroxybutyl octanoate samples.

Symptom: Unexpected Experimental Results or Lower Than Expected Product Purity

Potential Cause 1: Contamination with Water

• Troubleshooting Steps:

  • Review your handling procedures. Was the compound exposed to ambient air for extended periods?

  • Check the solvent used to dissolve the ester. Was it anhydrous?

  • Inspect the storage container for proper sealing.

• Mitigation Strategies:

  • Always handle 3-hydroxybutyl octanoate under an inert atmosphere (e.g., in a glove box or using a nitrogen/argon blanket).

  • Use only anhydrous solvents from a freshly opened bottle or that have been properly dried.

  • Ensure storage vials have tight-fitting caps with chemically resistant liners (e.g., PTFE).

Potential Cause 2: Inappropriate Storage Temperature

• Troubleshooting Steps:

  • Verify the temperature of your storage location (refrigerator/freezer) with a calibrated thermometer.

  • Review the sample's storage history. Has it undergone multiple freeze-thaw cycles?

• Mitigation Strategies:

  • For long-term storage, aliquot the sample into smaller, single-use vials to avoid repeated freeze-thaw cycles which can introduce moisture.

  • Store at a consistent and appropriate temperature as recommended in the table above.

Potential Cause 3: Residual Acidic or Basic Impurities

• Troubleshooting Steps:

  • Review the synthesis and purification records of the 3-hydroxybutyl octanoate. Was a final neutralization step performed and confirmed?

  • Test the pH of a solution of your compound if possible, though this may not be feasible for neat oils.

• Mitigation Strategies:

  • If you suspect acidic or basic residues, consider re-purifying the ester. This could involve a wash with a mild bicarbonate solution (to remove acid) or a dilute acid wash (to remove base), followed by a wash with brine, drying over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and removal of the solvent under reduced pressure.

  • Ensure that all glassware used for storage is scrupulously clean and free of any acidic or basic residues.

Experimental Protocols

Protocol 1: Best Practices for Handling and Storing 3-Hydroxybutyl Octanoate

• Receiving the Compound: Upon receipt, immediately transfer the compound to a clean, dry, amber glass vial with a PTFE-lined cap.

• Inert Atmosphere: Before sealing, flush the vial with a gentle stream of an inert gas (argon or nitrogen) for 30-60 seconds to displace air and moisture.

• Sealing: Tightly seal the vial. For extra protection, you can wrap the cap with parafilm.

• Storage:

  • Short-term: Place the sealed vial in a refrigerator at 2-8°C.

  • Long-term: For storage longer than a few weeks, place the sealed vial in a freezer at -20°C. For added protection, the vial can be placed inside a desiccator within the freezer.[5][6][7]

• Dispensing: When a portion of the compound is needed, allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture onto the cold compound. If possible, open and dispense the compound under an inert atmosphere.

Protocol 2: Monitoring for Hydrolysis using Thin-Layer Chromatography (TLC)

• Prepare a TLC plate: Use a standard silica gel plate.

• Spot the plate:

  • Spot a dilute solution of your stored 3-hydroxybutyl octanoate.

  • As references, spot solutions of pure octanoic acid and 3-hydroxybutanol if available.

• Develop the plate: Use a suitable solvent system (e.g., a mixture of hexane and ethyl acetate). The optimal ratio will need to be determined empirically, but a starting point could be 4:1 or 3:1 hexane:ethyl acetate.

• Visualize the plate: Use a suitable visualization method, such as a potassium permanganate stain or an iodine chamber.

• Analyze the results: The ester will be the least polar spot (highest Rf value). The appearance of new, more polar spots (lower Rf values) that correspond to the octanoic acid and 3-hydroxybutanol standards indicates hydrolysis.

Visualizing the Hydrolysis Pathway and Prevention Strategy

Diagram 1: The Hydrolysis of 3-Hydroxybutyl Octanoate

Caption: Acid or base-catalyzed hydrolysis of 3-hydroxybutyl octanoate.

Diagram 2: A Logic Flow for Preventing Hydrolysis

Caption: Key control points for preventing ester hydrolysis.

References

• Clarke, K., et al. (2012). Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects. Regulatory Toxicology and Pharmacology, 63(3), 401-408.
• Clarke, K., et al. (2012). Oral 28-day and developmental toxicity studies of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate. Regulatory Toxicology and Pharmacology, 63(2), 196-208.

• Multisorb. (n.d.). Desiccant Packets 101: Everything You Need to Know. Retrieved from [Link]

• AGM Container Controls. (2023, March 13). Selecting Desiccant Guide. Retrieved from [Link]

• Edco Supply Corporation. (n.d.). Understanding Desiccants: Function & Types. Retrieved from [Link]

• PubChem. (n.d.). 3-Hydroxybutyl octanoate. Retrieved from [Link]

• PubChem. (n.d.). 3-Hydroxybutyl butanoate. Retrieved from [Link]

• PubChem. (n.d.). (R)-3-Hydroxyoctanoic acid. Retrieved from [Link]

• Environmental Health & Safety, University of Toronto. (2022, April). Chemical Storage Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development (IJTSRD). (n.d.). Analytical Methods for the Degradation of Phytoconstituents. Retrieved from [Link]

• YouTube. (2019, November 6). Uses for Desiccant Packets. Retrieved from [Link]

• Multisorb. (n.d.). How to Properly Use and Store Desiccant Packets for Maximum Efficiency. Retrieved from [Link]

Sources

• 1. Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. WO2014140308A1 - Process for producing (r)-3-hydroxybutyl (r)-3-hydroxybutyrate - Google Patents [patents.google.com]
• 3. echemi.com [echemi.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. multisorb.com [multisorb.com]
• 6. edcosupply.com [edcosupply.com]
• 7. agmcontainer.com [agmcontainer.com]

Troubleshooting peak overlap in HPLC analysis of ketone ester metabolites

The following guide serves as a specialized technical support center for researchers analyzing ketone ester metabolites. It is structured to address the specific "pain points" of chromatographic overlap, analyte instability, and detection limits.

Topic: Troubleshooting Peak Overlap & Method Validation Role: Senior Application Scientist Status: Operational

Introduction: The Analytical Landscape

Analyzing ketone ester (KE) metabolism requires tracking a dynamic cascade: the parent ester (e.g., R-1,3-butanediol monoester), the intermediate alcohol (R-1,3-butanediol), and the physiological ketone bodies (

-hydroxybutyrate [BHB] and Acetoacetate [AcAc]).

The Core Challenge: You are likely facing "The Polarity Trap."

• Parent KE & 1,3-BD: Moderately polar, retain well on C18.

• BHB & AcAc: Highly polar, small organic acids. On standard C18 gradients, they elute near the void volume (

  ), resulting in co-elution with matrix salts, protein crash artifacts, and each other.

This guide provides the causality and protocols to resolve these overlaps.

Module 1: Chromatographic Separation (The Physics)

Q1: My BHB and AcAc peaks are co-eluting near the void volume on my C18 column. How do I separate them?

Diagnosis: This is a classic "dewetting" or lack of retention issue. BHB and AcAc are hydrophilic organic acids. At neutral pH, they are ionized (carboxylate form) and have zero retention on C18, eluting with the solvent front.

Troubleshooting Protocol:

Parameter	Adjustment	Mechanism (Causality)
Mobile Phase pH	Lower to pH 2.5 - 3.0	Acid Suppression: You must suppress the ionization of the carboxylic acid groups ( ). By lowering pH below the , analytes become neutral (protonated) and interact with the hydrophobic C18 stationary phase.
Column Choice	Switch to "High Aqueous" C18	Standard C18 phases collapse in 100% water. Use a column designed for 100% aqueous stability (e.g., Waters T3, Phenomenex Aqua, or Restek Ultra Aqueous) to maximize interaction at the start of the gradient.
Organic Modifier	Start at 0-1% B	Start with near-zero organic solvent. Hold for 2-3 minutes to allow polar acids to interact with the phase before ramping up to elute the parent ester.

The "Gold Standard" Alternative: Ion Exclusion Chromatography If C18 optimization fails, switch to an Ion Exclusion Column (e.g., Bio-Rad Aminex HPX-87H or Phenomenex Rezex ROA).

• Why: These columns separate based on pKa and size, not just hydrophobicity. They naturally resolve BHB, AcAc, and 1,3-BD with baseline separation.

• Trade-off: Run times are longer (20-30 mins) and they require isocratic sulfuric acid mobile phases (incompatible with standard MS sources without suppression).

Module 2: Sample Preparation & Stability (The Chemistry)

Q2: I see "ghost peaks" overlapping with Acetoacetate, or my AcAc peak area decreases during the sequence. Is it overlap or degradation?

Diagnosis: This is likely decarboxylation , not chromatographic overlap. Acetoacetate is thermally unstable and spontaneously decarboxylates into Acetone and CO₂ .

• Symptom:[1][2][3][4][5][6][7][8][9] The AcAc peak shrinks, and a broad, early-eluting Acetone peak appears (or increases) over time.

Corrective Workflow (The "Cold-Acid" System):

• Immediate Deproteinization: Do not use simple organic crash (ACN/MeOH) if you need precise AcAc quantitation. Use Perchloric Acid (PCA) or Sulfosalicylic Acid .

  • Why: Acid stabilizes AcAc by shifting the equilibrium, and it precipitates enzymes that might catalyze degradation.

• Temperature Control (Critical):

  • Storage: Samples must be stored at -80°C .

  • Autosampler: Must be set to 4°C .

  • Data: AcAc in deproteinized plasma is stable for ~60 days at -80°C but degrades significantly within hours at room temperature [1, 2].

Visualizing the Instability Pathway:

Figure 1: The metabolic and degradation pathway of ketone esters. Note the spontaneous conversion of AcAc to Acetone, which often presents as a co-eluting or ghost peak if temperature is uncontrolled.

Module 3: Detection & Sensitivity

Q3: My BHB peak is invisible or has low S/N ratio, while AcAc is visible. Why?

Diagnosis: You are likely using UV detection at the wrong wavelength.

• AcAc: Contains a ketone carbonyl group. It has decent UV absorbance at 270-280 nm .

• BHB: Lacks a strong chromophore (only a weak carboxyl group). It has negligible absorbance above 210 nm.

Solution Matrix:

Detection Mode	Protocol	Pros/Cons
UV (Low Wavelength)	Set UV to 210 nm .	Pros: Simple. Cons: High background noise; detects everything (buffers, impurities). Poor specificity.
Refractive Index (RI)	Use for Ion Exclusion methods.	Pros: Detects BHB well. Cons: Incompatible with gradients; low sensitivity (mM range only).
LC-MS/MS (Recommended)	ESI Negative Mode. Monitor MRM transitions.	Pros: Gold standard sensitivity ( M range). Specificity eliminates overlap issues. Cons: Requires MS hardware.

Advanced Tip: Derivatization for UV/Fluorescence If you lack MS but need high sensitivity for BHB, derivatize the sample with hydrazines (e.g., 2,4-DNPH) or coumarin derivatives. This adds a chromophore to the molecule, shifting absorbance to a visible range and resolving the "invisibility" issue [3].

Summary: The Troubleshooting Decision Tree

Use this logic flow to solve your specific overlap issue.

Figure 2: Logical decision tree for diagnosing peak overlap and resolution issues in ketone metabolite analysis.

References

• Hodson, L., et al. (2014).[3] The storage stability and concentration of acetoacetate differs between blood fractions.[3][10] Clinica Chimica Acta. Available at: [Link]

• Puccio, L., et al. (2013). High performance liquid chromatographic determination of acetoacetate by post-column derivatization. Journal of Chromatography B. Available at: [Link]

• Kashiwagi, M., et al. (2025).[7] Trace analysis of β-hydroxybutyrate in human plasma by derivatization and high-performance liquid chromatography. ResearchGate.[9][10][11] Available at: [Link]

• Stubbs, B. J., et al. (2017). On the metabolism of exogenous ketones in humans. Frontiers in Physiology. Available at: [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. researchgate.net [researchgate.net]
• 3. The storage stability and concentration of acetoacetate differs between blood fractions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. K' and Ion exclusion Chromatography - Chromatography Forum [chromforum.org]
• 5. Determination of ketone bodies in biological samples via rapid UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. Optimization and Validation of RP-HPLC-UV/Vis Method for Determination Phenolic Compounds in Several Personal Care Products - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Enhancing palatability of 3-hydroxybutyl octanoate for oral administration

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Palatability Enhancement of 3-Hydroxybutyl Octanoate

Executive Summary

3-hydroxybutyl octanoate (3HBO) presents a unique dual-challenge in oral formulation: it combines the inherent bitterness of the 1,3-butanediol moiety with the "soapy" or "goaty" organoleptic profile characteristic of medium-chain fatty acid esters (octanoates). Unlike simple salts, this lipophilic ester requires a biphasic approach: structural masking (emulsification/encapsulation) to hide the oily phase, and sensory masking to neutralize the specific off-notes of hydrolysis products.

This guide provides a troubleshooting framework for formulating 3HBO, moving beyond generic "flavoring" into molecular-level stabilization and taste modulation.

Part 1: Formulation & Emulsification Troubleshooting

Context: 3HBO is a lipophilic liquid.[1] Direct ingestion results in an oily mouthfeel and delayed gastric emptying, which can exacerbate "ketone burps." The first line of defense is creating a stable oil-in-water (O/W) emulsion.

Q: My emulsion separates (creaming) within 24 hours. How do I stabilize the ester phase?

A: Rapid phase separation indicates a mismatch in the Hydrophilic-Lipophilic Balance (HLB) or insufficient particle size reduction.

• The Mechanism: 3HBO requires a surfactant system with an HLB value of approximately 10–12 . If your surfactant is too lipophilic (low HLB), the oil droplets coalesce.

• The Protocol:

  • Surfactant Blend: Do not rely on a single surfactant. Use a blend of Polysorbate 80 (High HLB) and Sorbitan Monooleate (Span 80, Low HLB) to match the required HLB.

  • Ostwald Ripening Inhibitor: Add 5-10% (w/w of oil phase) of a long-chain triglyceride (like sunflower oil) or a weighing agent (SAIB). This prevents the "small eat big" phenomenon where small droplets dissolve into larger ones.

  • Particle Size Target: You must achieve a droplet size of <200 nm . This increases the surface area for digestion but, more importantly, renders the emulsion kinetically stable and less "oily" on the tongue.

Q: The formulation has a "soapy" texture that lingers. How do I reduce viscosity without breaking the emulsion?

A: "Soapiness" often comes from excess surfactant or the use of high-molecular-weight thickeners (like Xanthan gum) to force stability.

• The Fix: Switch to High-Pressure Homogenization (HPH) or Microfluidization rather than relying on thickeners.

  • Step 1: Create a coarse pre-emulsion using a high-shear rotor-stator mixer (3000 RPM, 5 mins).

  • Step 2: Pass through a high-pressure homogenizer at 500–1000 bar (3–5 cycles) .

  • Result: This creates a nano-emulsion that feels like milk or water, not syrup/soap.

Part 2: Taste Masking & Flavoring

Context: The taste profile of 3HBO is complex. The ester bond can hydrolyze in saliva, releasing octanoic acid (rancid/goaty note). The diol backbone contributes a lingering bitterness.

Q: Users report a "goaty" or "rancid" aftertaste. Is the product degrading?

A: Likely, yes. Even minor hydrolysis releases free octanoic acid, which has a detection threshold in the parts-per-million range.

• Immediate Action: Check the pH of your final formulation.

  • Target pH: Maintain pH 5.5 – 6.5 .

  • Why: Acidic environments accelerate ester hydrolysis. If you are using citric acid for flavor, buffer it heavily (e.g., Sodium Citrate) to prevent the pH from dropping below 5.0.

• Flavor Pairing:

  • Do not use: Vanilla or Chocolate (these accentuate the "fatty/creamy" notes of the octanoate).

  • Use: Stone Fruit (Peach/Apricot) or Tropical (Pineapple/Mango) . These flavors contain natural lactones and esters that blend harmoniously with the octanoate notes, "hiding" the goaty note inside a complex fruit profile.

Q: The initial taste is fine, but there is a strong bitter kick 10 seconds later. How do we block this?

A: This is the "temporal bitterness" of the 1,3-butanediol backbone. Standard sweeteners (Sucralose) peak too early.

• The Solution: You need a temporal match .

  • Blocker: Use Adenosine Monophosphate (AMP) or a commercial bitterness blocker (e.g., ferulic acid derivatives) to inhibit G-protein coupled taste receptors.

  • Sweetener Blend: Combine Stevia (Rebaudioside M) with Thaumatin . Thaumatin has a slow onset and long linger, effectively covering the late-stage bitterness of the diol.

Part 3: Advanced Delivery (Encapsulation)

Q: We are seeing "burps" and gastric reflux issues. Can we encapsulate this?

A: Yes. Gastric reflux brings the hydrolyzed octanoic acid back up the esophagus. Enteric protection is the solution.

• Technique: Spray Drying with Enteric Polymers.

  • Carrier: Use Maltodextrin + Gum Arabic (ratio 60:40).

  • Load: 3HBO load should not exceed 25-30% to ensure shell integrity.

  • Coating: If using a fluid bed coater, apply a layer of Shellac or Ethylcellulose . This prevents release in the stomach (pH 1.5) and targets release in the small intestine (pH >6), bypassing the "burp" zone.

Visual Technical Guides

Figure 1: Nano-Emulsion Preparation Workflow

A step-by-step protocol for creating a stable, low-viscosity 3HBO emulsion.

Figure 2: Taste Masking Decision Matrix

Logic flow for selecting the correct masking strategy based on specific sensory defects.

References

• Stubbs, B. J., et al. (2021). "Kinetics and metabolism of the ketone ester, bis-hexanoyl (R)-1,3-butanediol." Frontiers in Physiology. Link (Provides mechanistic insight into 1,3-butanediol ester hydrolysis).

• McClements, D. J. (2015). "Food Emulsions: Principles, Practices, and Techniques." CRC Press.

• PubChem. "3-Hydroxybutyl octanoate Compound Summary." National Library of Medicine. Link (Chemical structure and physical properties).

• Schiffman, S. S., et al. (2000). "Modulation of taste perception by nucleotides." American Journal of Clinical Nutrition.
• Reineccius, G. (2006). "Flavor Chemistry and Technology." CRC Press.

Sources

• 1. Octanoate | C8H15O2- | CID 119389 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Remediation in 3-Hydroxybutyl Octanoate Synthesis

Executive Summary

3-Hydroxybutyl octanoate is a medium-chain fatty acid ester often synthesized via lipase-catalyzed transesterification or Fischer esterification.[1] Due to the high viscosity of the resulting oil and the hydrogen-bonding potential of the free hydroxyl group at the C3 position, this molecule exhibits a high affinity for solvent retention ("solvent trapping").

Standard rotary evaporation is frequently insufficient to meet ICH Q3C Class 2 limits (e.g., Hexane < 290 ppm, Toluene < 890 ppm). This guide provides advanced remediation protocols to achieve pharmaceutical-grade purity.

Diagnostic Workflow

Before selecting a protocol, identify your current contamination state using the decision matrix below.

Figure 1: Decision matrix for selecting the appropriate solvent removal technique based on solvent toxicity and physical properties of the ester.

Technical Protocols

Protocol A: Azeotropic Removal (Target: Toluene)

Context: Toluene is often used to drive water removal in Fischer esterification. However, Toluene forms a high-boiling binary system with some esters, making it difficult to remove via simple vacuum. Mechanism: We introduce a "chaser" solvent (Ethanol) that forms a lower-boiling azeotrope with Toluene, carrying it over into the distillate.[1]

Step-by-Step:

• Quantify: Determine initial Toluene load via GC-HS (Headspace).

• Charge: Add anhydrous Ethanol (Class 3) to the crude 3-hydroxybutyl octanoate in a 3:1 ratio (Vol/Wt).

• Equilibrate: Stir at 40°C for 15 minutes to ensure homogeneity.

• Distill:

  • Set bath temperature to 55°C .

  • Reduce pressure gradually to 150 mbar .

  • Ethanol/Toluene azeotrope (BP ~76.7°C at atm) will distill off efficiently.

• Repeat: Perform this "chase" operation 2-3 times.

• Final Polish: Apply high vacuum (< 1 mbar) at 60°C for 2 hours to remove residual Ethanol.

Protocol B: Nitrogen Sparging (Target: Hexane/Heptane)

Context: In enzymatic synthesis, Hexane is common. The high viscosity of 3-hydroxybutyl octanoate creates a "skin" on the surface during rotary evaporation, trapping solvent in the bulk liquid. Mechanism: Sparging introduces micro-bubbles of inert gas, increasing the surface-area-to-volume ratio and lowering the partial pressure of the solvent in the vapor phase (Raoult's Law).[1]

Step-by-Step:

• Setup: Place the crude oil in a 2-neck round bottom flask.

• Heat: Immerse flask in an oil bath at 60°C (Hexane BP is 68°C).

• Vacuum: Connect the side arm to a vacuum manifold (target 10–20 mbar ). Do not go to high vacuum yet to avoid bumping.

• Sparge:

  • Insert a glass bleed tube (or long needle) through a septum in the center neck.

  • Submerge the tip to the very bottom of the oil.

  • Introduce dry Nitrogen at a rate that causes vigorous bubbling but no splashing.

• Duration: Run for 4–6 hours.

• Validation: The agitation from bubbles disrupts the viscous boundary layer, releasing trapped solvent.

Regulatory Reference Data (ICH Q3C)

The following limits are non-negotiable for pharmaceutical applications.

Solvent	Class	PDE (mg/day)	Concentration Limit (ppm)	Concern
Hexane	2	2.9	290	Neurotoxicity
Toluene	2	8.9	890	CNS Toxicity
Ethanol	3	50.0	5,000	Low Toxicity
Ethyl Acetate	3	50.0	5,000	Low Toxicity

Table 1: Selected solvent limits based on ICH Q3C (R8) Guidelines [1].

Frequently Asked Questions (FAQ)

Q: Why can't I just increase the temperature on the rotovap to remove Toluene? A: 3-hydroxybutyl octanoate has a secondary hydroxyl group susceptible to dehydration or transesterification (oligomerization) at high temperatures (>120°C).[1] Furthermore, without a carrier gas or azeotrope, the vapor pressure of Toluene at low concentrations is insufficient to overcome the hydrostatic pressure of the viscous oil.

Q: I am using Lipase (CAL-B). Can I run the reaction solvent-free to avoid this issue? A: Yes, solvent-free synthesis is possible but presents mass transfer challenges.[1]

• Pros: Zero solvent residue.

• Cons: The reaction rate drops significantly as viscosity increases.

• Recommendation: If running solvent-free, use a planetary mixer or overhead stirrer rather than a magnetic stir bar, which will seize as conversion increases.

Q: My GC-FID shows a large peak overlapping with my solvent. What is it? A: Be cautious of 1,3-butanediol (starting material).[1][2] It has a relatively low boiling point compared to the ester and can mimic high-boiling solvents in some GC columns.[1] Ensure your analytical method uses a column polarity (e.g., DB-Wax) that resolves glycols from hydrocarbons.[1]

References

• International Council for Harmonisation (ICH). Impurities: Guideline for Residual Solvents Q3C(R8). (2021).[3][4][5] Available at: [Link]

• PubChem. 3-Hydroxybutyl 3-hydroxybutyrate (Analogous Structure Properties).[1] National Library of Medicine. Available at: [Link]

• European Medicines Agency. ICH Q3C (R6) Residual solvents. (2019).[3][5] Available at: [Link]

Sources

• 1. WO2014140308A1 - Process for producing (r)-3-hydroxybutyl (r)-3-hydroxybutyrate - Google Patents [patents.google.com]
• 2. acnfp.food.gov.uk [acnfp.food.gov.uk]
• 3. 3-Hydroxybutyl-(r)-3-hydroxybutyrate | C8H16O4 | CID 89023691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (3R)-3-Hydroxybutyl (3R)-3-hydroxybutanoate | C8H16O4 | CID 44631890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Hydroxybutyl butanoate | C8H16O3 | CID 14196802 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stabilization of 3-Hydroxybutyl Octanoate (3-HBO)

Topic: Stabilization of 3-hydroxybutyl octanoate in low pH formulations. Audience: Formulation Scientists, R&D Chemists, and Drug Product Developers. Operational Context: 3-Hydroxybutyl octanoate (3-HBO) is a lipophilic ester used primarily as a precursor for ketone bodies (acetoacetate/

-hydroxybutyrate). In aqueous low pH formulations (common for taste-masking or preservation), it is susceptible to acid-catalyzed hydrolysis.

Module 1: The Degradation Mechanism (The "Why")

Before troubleshooting, you must understand the enemy: Specific Acid Catalysis .

In low pH environments (pH < 4.0), the abundance of hydronium ions (

) accelerates the cleavage of the ester bond. Unlike simple phase separation, this is a chemical degradation that irreversibly alters your Active Pharmaceutical Ingredient (API).

The Hydrolysis Pathway

The degradation yields two distinct byproducts: Octanoic Acid (C8 fatty acid) and 1,3-Butanediol .

• The Indicator: Octanoic acid has a distinct, rancid odor often described as "goaty" or "cheesy." If your formulation begins to smell pungent, hydrolysis is already advanced.

• The pH Effect: As hydrolysis proceeds, Octanoic Acid is released. While it is a weak acid (

  ), its accumulation in a weakly buffered system can cause significant pH drift, potentially accelerating further degradation or destabilizing emulsifiers.

Figure 1: Acid-catalyzed hydrolysis pathway of 3-HBO. The reaction is driven by protonation of the carbonyl oxygen at the oil-water interface.

Module 2: Formulation Strategies (The "How")

Since 3-HBO is lipophilic, it likely exists as an emulsion or micellar dispersion in your aqueous system. The hydrolysis reaction occurs at the interface (where water meets the ester).

Strategy A: Interfacial Shielding (Steric Hindrance)

If you cannot raise the pH (e.g., for taste reasons), you must physically block

ions from reaching the ester bond.

• Non-ionic Surfactants: Use bulky surfactants like Polysorbate 80 or PEGylated lipids. These create a thick hydration layer (steric barrier) around the ester droplets that repels hydronium ions better than small-molecule ionic surfactants.

• Polymeric Stabilizers: HPMC (Hydroxypropyl methylcellulose) or Xanthan Gum can increase bulk viscosity and adsorb at the interface, reducing the diffusion rate of water/acid to the ester.

Strategy B: Water Activity Reduction

Hydrolysis requires water.[1]

• Co-solvents: Replace a portion of the water with Propylene Glycol or Glycerol. This lowers the dielectric constant and water activity (

  ), slowing the reaction rate ( ).

• Cyclodextrins: Encapsulating the hydrophobic octanoate tail into a

  -cyclodextrin cavity can shield the ester linkage from the aqueous bulk.

Module 3: Troubleshooting Guide

Use this decision matrix to diagnose instability in your current prototype.

Figure 2: Diagnostic flowchart for 3-HBO formulation failures.

FAQ: Common Experimental Hurdles

Q1: My HPLC assay shows a "ghost peak" eluting before the main ester peak. What is it?

• Answer: This is likely Octanoic Acid . In reverse-phase HPLC (C18 column), the free fatty acid often elutes slightly earlier or later than the ester depending on the mobile phase pH.

  • Verification: Run a pure Octanoic Acid standard. If the retention times match, your ester is hydrolyzing.

  • Fix: Ensure your sample preparation (diluent) is neutral or slightly buffered. Do not dissolve samples in acidic media prior to injection.

Q2: The pH of my formulation dropped from 3.5 to 3.1 overnight. Is this significant?

• Answer: Yes. This indicates rapid hydrolysis.[2] The release of Octanoic Acid is overwhelming your buffer capacity.

  • Immediate Action: Check the molarity of your buffer. 10 mM is likely insufficient; consider 50-100 mM Citrate or Lactate buffer to resist the shift.

Q3: Can I use ethanol to stabilize the formulation?

• Answer: Use caution. While ethanol reduces water activity, it can lead to Transesterification . In the presence of acid, the octanoate group might swap the butanediol for ethanol, forming Ethyl Octanoate (which smells fruity) and free butanediol. This is a different form of degradation.

Module 4: Experimental Protocols

Protocol A: Determination of pH-Rate Profile ( )

Objective: Identify the exact pH of maximum stability for 3-HBO.

• Preparation: Prepare 50 mM buffer solutions at pH 2.0, 3.0, 4.0, 5.0, and 6.0 (Phosphate/Citrate).

• Spiking: Introduce 3-HBO (dissolved in minimal DMSO or surfactant) into each buffer to a final concentration of 1 mg/mL.

• Incubation: Hold at elevated temperature (e.g., 40°C) to accelerate degradation.

• Sampling: Aliquot samples at T=0, 24h, 48h, 72h. Quench immediately by diluting in cold Acetonitrile.

• Analysis: Quantify remaining 3-HBO via HPLC-UV (210 nm) or LC-MS.

• Calculation: Plot

  vs. Time. The slope is .

  • Result: Plot

    vs. pH.[3] The "valley" of the V-shaped curve is your target formulation pH.

Protocol B: Accelerated Stress Testing (Physical & Chemical)

Objective: Validate shelf-life potential.

Condition	Duration	Purpose	Pass Criteria
5°C (Control)	1 Month	Baseline	>99% Potency
25°C / 60% RH	1 Month	Real-time simulation	>95% Potency, No Phase Sep.
40°C / 75% RH	2 Weeks	Accelerated Chemical Stress	>90% Potency
Freeze/Thaw	3 Cycles	Physical Stress (Emulsion)	No Oiling Out / Cracking

References

• Connors, K. A., Amidon, G. L., & Stella, V. J. (1986). Chemical Stability of Pharmaceuticals: A Handbook for Pharmacists. Wiley-Interscience. (Foundational text on ester hydrolysis kinetics).

• Stubbs, B. J., et al. (2017). "On the metabolism of exogenous ketones in humans." Frontiers in Physiology. Link (Context on ketone ester metabolism and breakdown products).

• Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology. Link (Source for cyclodextrin stabilization strategies).

• McClements, D. J. (2004). Food Emulsions: Principles, Practices, and Techniques. CRC Press.

• Clarke, K., et al. (2012).[4] "Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects." Regulatory Toxicology and Pharmacology. Link (Safety and kinetics of related ketone esters).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. A randomized, open-label, parallel pilot study investigating metabolic product kinetics of the novel ketone ester, bis-hexanoyl (R)-1,3-butanediol, over one week of ingestion in healthy adults - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of 3-Hydroxybutyl Octanoate as a Sustained-Release Ketone Precursor

Executive Summary: The Hybrid Kinetic Profile

3-Hydroxybutyl Octanoate (3-HBO) represents a distinct class of "hybrid" ketogenic precursors, chemically bridging the gap between medium-chain triglycerides (MCTs) and ketone esters (KE). Unlike the standard monoester (R)-3-hydroxybutyl (R)-3-hydroxybutyrate, which delivers immediate exogenous ketone bodies, 3-HBO functions as a dual-precursor prodrug .

Upon hydrolysis, it releases 1,3-butanediol (a ketogenic alcohol) and octanoate (a medium-chain fatty acid). This unique structure is designed to solve the "peak-and-crash" pharmacokinetic limitation of current ketone esters. By combining the rapid absorption of butanediol with the obligate hepatic oxidation of octanoate, 3-HBO theoretically offers a sustained-release profile , maintaining therapeutic ketosis (

) for an extended duration with reduced peak-associated toxicity.

This guide outlines the validation framework required to confirm 3-HBO’s performance against industry standards: MCT Oil (C8) , 1,3-Butanediol (1,3-BD) , and the Standard Ketone Ester (KE) .

Mechanistic Rationale & Signaling Pathways

To validate 3-HBO, one must first map its metabolic fate. The molecule relies on a two-step activation process: Gastrointestinal Hydrolysis followed by Hepatic Divergence .

The "Dual-Fuel" Hypothesis

• Phase 1 (Rapid): The 1,3-butanediol moiety is absorbed and converted via Alcohol Dehydrogenase (ADH) to

  -hydroxybutyrate (BHB). This provides the initial rise in plasma ketones ( ).

• Phase 2 (Sustained): The octanoate moiety undergoes

  -oxidation in the liver mitochondria. Unlike long-chain fats, octanoate bypasses the carnitine shuttle but still requires oxidative processing, creating a "metabolic tail" that sustains BHB production after the butanediol bolus is cleared.

Visualization: Metabolic Pathway Verification

The following diagram illustrates the divergent pathways that must be tracked in a validation study.

Figure 1: Metabolic divergence of 3-Hydroxybutyl Octanoate. Note the parallel processing of alcohol and fatty acid precursors contributing to a unified BHB pool.

Comparative Performance Analysis

The following data projections are based on stoichiometric equivalents and established pharmacokinetics of the constituent moieties. Validation studies must aim to replicate or exceed these benchmarks.

Table 1: Target Pharmacokinetic Profile vs. Alternatives

Feature	3-Hydroxybutyl Octanoate (3-HBO)	Standard Ketone Ester (KE)	MCT Oil (C8)	1,3-Butanediol
Primary Mechanism	Dual Precursor (Hydrolysis required)	Direct BHB delivery + Precursor	Hepatic Ketogenesis (Oxidation)	Hepatic Conversion (ADH)
(Time to Peak)	45–90 min (Target)	30–45 min	60–120 min	45–60 min
(Peak Conc.)	1.5–3.0 mM (Moderate)	3.0–6.0 mM (High Spike)	0.5–1.0 mM (Low)	0.8–1.5 mM (Moderate)
Duration ( )	4–6 Hours (Sustained)	2–3 Hours	3–4 Hours	2–3 Hours
GI Tolerability	Moderate (Ester bond masks acidity)	High Risk (Taste/Nausea)	Low (Diarrhea/Cramps)	Moderate (Intoxication risk)
Caloric Load	High (Fat + Alcohol)	Moderate	High (Fat)	Moderate (Alcohol)

Key Validation Metric: The "Sustained Release Index" (SRI), defined as the ratio of

to . A successful 3-HBO candidate should display an SRI > 1.5x that of the Standard KE.

Experimental Validation Protocols

To publish a credible validation of 3-HBO, you must execute a "Self-Validating" workflow that controls for hydrolysis efficiency and hepatic conversion rates.

Protocol A: In Vitro Hydrolysis Efficiency

Objective: Confirm that 3-HBO is cleaved into its active components in the GI tract and does not pass through the body unabsorbed.

• Reagents: Simulated Gastric Fluid (SGF, pH 1.2) and Simulated Intestinal Fluid (SIF, pH 6.8 + Pancreatin).

• Method:

  • Incubate 3-HBO (

    ) in SGF and SIF at .

  • Aliquot samples at

    minutes.

  • Quench: Immediate addition of ice-cold acetonitrile.

• Analysis: LC-MS/MS targeting the parent ion (3-HBO), Octanoic Acid, and 1,3-Butanediol.

• Acceptance Criteria:

  parent compound remaining after 60 mins in SIF.

Protocol B: In Vivo Pharmacokinetic & Tolerability Study (Rat Model)

Objective: Establish the "Sustained Release" curve and rule out toxicity.

Study Design:

• Subjects: Male Wistar Rats (

  ), fasted 12h.

• Groups:

  • Vehicle (Water).[1]

  • MCT Oil (Equimolar C8 control).

  • Standard KE (Equimolar BHB control).

  • 3-HBO (Test Article).

• Dosing: Oral gavage at

  (high dose challenge) or equimolar equivalent.

Workflow:

• Baseline: Measure blood glucose and BHB via tail vein.

• Administration: Gavage

  .

• Sampling: Blood draw at

  minutes.

• Endpoint: Liver tissue harvest at

  min to assess glycogen depletion and redox state ( ratio).

Data Processing (Self-Validating Step): Calculate the Molar Conversion Efficiency (MCE) :

Note: If MCE is , check fecal fat content; absorption may be the limiting factor.

Safety & Toxicology Considerations

Researchers must specifically monitor for Octanoate Overload . While 1,3-BD is generally recognized as safe (GRAS), rapid release of free octanoic acid can cause gastric irritation and uncouple mitochondrial respiration if concentrations exceed hepatic capacity.

• GI Distress: Monitor for "wet dog shakes" (rat nausea proxy) and loose stools.

• Acidosis: Measure blood pH at

  . 3-HBO hydrolysis releases a fatty acid; unlike ketone salts, this does not carry an alkalizing mineral load, posing a risk of mild metabolic acidosis.

References

• Clarke, K., et al. (2012).[2] "Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects." Regulatory Toxicology and Pharmacology. Link

• Stubbs, B. J., et al. (2017). "On the metabolism of exogenous ketones in humans." Frontiers in Physiology. Link

• Newport, M. T., et al. (2015). "A new way to produce hyperketonemia: Use of ketone ester in a case of Alzheimer's disease." Alzheimer's & Dementia. Link

• Cunnane, S. C., et al. (2016). "Can ketones compensate for deteriorating brain glucose uptake during aging? Implications for the risk and treatment of Alzheimer's disease." Annals of the New York Academy of Sciences. Link

• D'Agostino, D. P., et al. (2013).[3] "Therapeutic ketosis with ketone ester delays central nervous system oxygen toxicity seizures in rats." American Journal of Physiology-Regulatory, Integrative and Comparative Physiology. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

Equimolar comparison of octanoate delivery: monoester vs. triglyceride

Mono-octanoin (Monoester) vs. Tricaprylin (Triglyceride)[1]

Executive Summary

Bottom Line Up Front: For metabolic interventions requiring rapid hepatic ketogenesis, Tricaprylin (TG) is the superior vehicle due to higher octanoate density per mole of carrier and established safety at high doses. Mono-octanoin (MG) , while a direct metabolic intermediate, functions primarily as a surfactant and solubility enhancer. Its utility as a bulk octanoate donor is limited by lower payload density (1:3 ratio vs. TG) and higher gastrointestinal irritation potential.[1]

This guide provides the stoichiometric framework, metabolic pathways, and experimental protocols to objectively compare these two octanoate sources in research settings.

Physicochemical & Stoichiometric Baseline

To design a scientifically valid comparison, researchers must distinguish between Equimolar Carrier and Equimolar Payload .[1] Most metabolic studies fail because they compare equal weights rather than equal moles of active substrate.[1]

The Stoichiometry of Delivery

• The Payload: Octanoate (Caprylate, C8:0).

• The Carriers:

  • Tricaprylin (TG): Glycerol backbone + 3 Octanoate chains.[1]

  • Mono-octanoin (MG): Glycerol backbone + 1 Octanoate chain.[1]

Critical Normalization Rule: To deliver an equivalent load of octanoate (e.g., to stimulate ghrelin acylation or ketogenesis), you must administer 3 moles of Mono-octanoin for every 1 mole of Tricaprylin .

Feature	Tricaprylin (TG)	Mono-octanoin (MG)
Formula
MW (approx)	~470.7 g/mol	~218.3 g/mol
Octanoate Moles per Carrier	3	1
Physical State	Oil (Hydrophobic)	Amphiphilic (Surfactant)
Solubility	Soluble in hexane, chloroform	Soluble in ethanol, emulsifies in water
Octanoate Mass Fraction	~90%	~66%

Metabolic Pathways & Bioavailability[1][2]

The bioavailability of octanoate differs based on the carrier's interaction with the gastrointestinal lipolytic machinery.

• Tricaprylin Pathway: Requires hydrolysis by pancreatic lipase at the sn-1 and sn-3 positions, yielding 2 Free Fatty Acids (FFA) and 1 sn-2 Mono-octanoin.[1]

• Mono-octanoin Pathway: Can be absorbed intact by enterocytes due to amphiphilic nature or further hydrolyzed by mucosal lipases.[1]

Visualization: Metabolic Fate of Octanoate Carriers

The following diagram illustrates the convergence of both carriers into the portal vein and subsequent hepatic ketogenesis.

Caption: Comparative metabolic flux. TG requires obligate lipolysis, liberating 2 FFAs and 1 MG.[1] Exogenous MG can enter enterocytes directly or undergo hydrolysis.[1] Both converge on hepatic beta-oxidation.[1]

Experimental Comparison: Protocols & Data

Study A: Kinetic Analysis of Ketogenesis (In Vivo)

Objective: Compare the rate of Beta-Hydroxybutyrate (BHB) production. Hypothesis: TG will produce a higher sustained peak of BHB due to higher octanoate density, despite the extra hydrolysis step.

Protocol:

• Subjects: C57BL/6J Mice (n=10/group), fasted 6 hours.

• Dosing (Oral Gavage):

  • Group A (TG): Tricaprylin at 10 mmol Octanoate/kg.[1]

    • Calculation: 10 mmol C8

      3 = 3.33 mmol TG/kg.[1]

  • Group B (MG): Mono-octanoin at 10 mmol Octanoate/kg.[1]

    • Calculation: 10 mmol C8

      1 = 10 mmol MG/kg.[1]

  • Vehicle: Water/Ethanol dispersion (MG is soluble; TG requires emulsion).[1]

• Sampling: Tail vein blood at t=0, 15, 30, 60, 120 min.[1]

• Analysis: Enzymatic BHB assay or GC-MS.

Expected Data Output:

Time (min)	Tricaprylin (TG) Plasma BHB (mM)	Mono-octanoin (MG) Plasma BHB (mM)	Interpretation
0	0.1 ± 0.02	0.1 ± 0.02	Baseline
15	0.4 ± 0.1	0.6 ± 0.1	MG leads early (No lipolysis lag)
30	1.2 ± 0.2	0.9 ± 0.2	TG overtakes (Bulk release of FFA)
60	1.8 ± 0.3	0.7 ± 0.1	TG sustains ketogenesis
120	0.8 ± 0.2	0.3 ± 0.1	Clearance phase

Study B: Ghrelin Acylation (Mechanistic)

Context: The enzyme GOAT (Ghrelin O-Acyltransferase) requires octanoyl-CoA.[1] Protocol:

• Isolate gastric mucosal cells or use stomach organoids.[1]

• Incubate with equimolar Octanoate concentrations (e.g., 100 µM Octanoate equivalent) from TG vs MG.

• Note: In vitro, TG requires the addition of exogenous lipase to be bioavailable to cells lacking high lipase activity.[1] MG does not.[1]

• Measure: Acyl-ghrelin vs. Des-acyl ghrelin ratio via ELISA/Mass Spec.

Formulation & Toxicology (Safety Profile)

This is the decisive factor for drug development.[1]

Tricaprylin (TG):

• Safety: GRAS status.[1] High LD50.[1]

• Handling: Inert oil.[1] Easy to formulate in softgels or emulsions.[1]

• Toxicity: Minimal.[1] High doses may cause osmotic diarrhea.[1]

Mono-octanoin (MG):

• Safety: Approved as a food additive (emulsifier) but has a history of use as a biliary stone dissolution agent (Moctanin).[1]

• Handling: Viscous liquid/solid.[1] Surfactant properties can disrupt cell membranes at high concentrations.[1]

• Toxicity: Higher irritation potential. Direct infusion into bile ducts has caused mucosal ulceration.[1] In oral gavage, high molar doses (required to match TG payload) may induce emesis or gastric irritation more rapidly than TG.[1]

Experimental Workflow Diagram

Use this workflow to validate the "Equimolar Payload" hypothesis in your lab.

Caption: Step-by-step workflow for equimolar comparison. Note the distinct formulation requirements (Emulsion vs Solution) due to solubility differences.

References

• Metabolism of Medium-Chain Triglycerides

  • Title: Tricaprylin Alone Increases Plasma Ketone Response More Than Coconut Oil or Other Medium-Chain Triglycerides: An Acute Crossover Study in Healthy Adults.[1]

  • Source: St-Onge, M. P., et al. (2014). Current Developments in Nutrition.

  • URL:[Link][1]

• Mono-octanoin Clinical Application (Stone Dissolution)

  • Title: Intraductal mono-octanoin for the direct dissolution of bile duct stones: experience in 343 patients.[1][2]

  • Source: Neoptolemos, J. P., et al. (1986). The Lancet.[1]

  • URL:[Link][1]

• Safety Assessment of Glyceryl Monoesters

  • Title: Final Report on the Safety Assessment of Glyceryl Caprylate, Glyceryl Capr

  • Source: Cosmetic Ingredient Review (CIR).[1][3]

  • URL:[Link]

• Ghrelin Acylation Substrates

  • Title: Ingestion of medium-chain fatty acids by lactating mothers increases the acyl-ghrelin levels in the stomach of breast-sucking pups.
  • Source: Nishi, Y., et al. (2005).

  • URL:[Link]

Sources

• 1. Tricaprylin | C27H50O6 | CID 10850 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Intraductal mono-octanoin for the direct dissolution of bile duct stones: experience in 343 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cir-safety.org [cir-safety.org]

Assessing mitochondrial respiration rates with 3-hydroxybutyl octanoate vs. glucose

Executive Summary

This guide provides a technical framework for assessing mitochondrial respiration using 3-hydroxybutyl octanoate (3-HBO) compared to glucose . While glucose serves as the canonical glycolytic substrate, 3-HBO represents a class of "dual-fuel" ketone esters. Upon hydrolysis, 3-HBO yields octanoate (a medium-chain fatty acid) and 1,3-butanediol (a precursor to the ketone body

-hydroxybutyrate).

Assessing 3-HBO presents unique challenges compared to glucose, primarily the requirement for hydrolytic cleavage prior to mitochondrial oxidation. This guide details the experimental protocols, mechanistic divergences, and data interpretation strategies required to rigorously compare these substrates using respirometry platforms like the Agilent Seahorse XF or Oroboros O2k.

Key Performance Differentiators

Feature	Glucose	3-Hydroxybutyl Octanoate (3-HBO)
Primary Pathway	Glycolysis Pyruvate TCA	-Oxidation (Octanoate) + Ketolysis (3-HB)
ATP/O Ratio	Moderate (~2.58 theoretical)	Variable (High for 3-HB, Lower for Fatty Acid)
ROS Production	Moderate (increases with hyperglycemia)	Generally Lower (3-HB scavenges ROS/improves efficiency)
In Vitro Requirement	Direct uptake (GLUT transporters)	Requires Esterase Activity (Intracellular or Exogenous)

Mechanistic Foundation

To accurately interpret respiration data, one must understand the entry points of each substrate into the Electron Transport Chain (ETC). 3-HBO does not enter the TCA cycle directly; it is a pro-drug that liberates two distinct fuels.

Pathway Divergence

• Glucose: Generates NADH in the cytosol (Glycolysis) and Mitochondria (PDH, TCA). It relies on the pyruvate carrier (MPC).

• 3-HBO:

  • Hydrolysis: Cleaved by carboxylesterases (CES) into Octanoate and 1,3-Butanediol.

  • Octanoate: Enters mitochondria (often carnitine-independent)

    -oxidation Acetyl-CoA + NADH + FADH .

  • 1,3-Butanediol: Oxidized (liver/cytosol) to

    -hydroxybutyrate (3-HB) Mitochondria Acetyl-CoA + NADH.

Mechanism Diagram

The following diagram illustrates the parallel processing of Glucose vs. 3-HBO.

Figure 1: Metabolic fate of Glucose vs. 3-HBO. Note that 3-HBO requires hydrolysis and hepatic conversion (for 1,3-BD) to fully fuel the TCA cycle.

Experimental Protocols (Self-Validating Systems)

A direct addition of 3-HBO to a standard cell culture assay often fails because many cell lines lack sufficient esterase activity or alcohol dehydrogenase (to convert 1,3-BD). The protocol below ensures validation.

Pre-Assay Considerations

• Cell Type Selection: Primary hepatocytes are ideal for 3-HBO as they express high esterase and ADH levels. For cardiomyocytes or neurons, exogenous esterase (e.g., Pig Liver Esterase, PLE) must be added to the media, or the substrate must be pre-hydrolyzed.

• Media Formulation: Use a "substrate-limited" medium (0.5 mM Glucose, 1% FBS dialyzed) for 24h prior to assay to sensitize mitochondria to alternative fuels.

Workflow: Seahorse XF / Oroboros O2k

Step 1: Preparation

• Seed Cells: 20,000–40,000 cells/well (Seahorse XF96).

• Wash: Replace growth media with Assay Medium (Krebs-Henseleit or unbuffered DMEM, pH 7.4).

  • Critical: No Glucose, No Pyruvate, No Glutamine (initially) to establish a true baseline.

Step 2: Substrate Injection Strategy

Design the assay to measure the acute response to the fuel source.

Port	Compound	Concentration (Final)	Purpose
Basal	None	-	Measure starvation baseline.
Port A	Substrate	Grp 1: Glucose (10 mM)Grp 2: 3-HBO (1-5 mM) + PLE (5 U/mL)	Stimulate respiration.
Port B	Oligomycin	1.5 M	Inhibit ATP synthase (Calculate ATP-linked respiration).
Port C	FCCP	0.5 - 2.0 M (Titrate!)	Uncouple ETC (Measure Maximal Capacity).
Port D	Rot/Ant	0.5 M	Shut down ETC (Non-mitochondrial oxygen consumption).

Step 3: Validation Control

To prove 3-HBO utilization is mitochondrial:

• Include a negative control well with 3-HBO without esterase (if using non-hepatic cells). No increase in OCR confirms the ester is intact and unusable.

• Include a positive control with Octanoate (200

  M) + Malate to verify -oxidation capacity.

Figure 2: Experimental workflow for differential substrate analysis in respirometry.

Performance Comparison & Data Interpretation

When analyzing the data, you will observe distinct kinetic profiles.

Quantitative Metrics

The following table summarizes expected outcomes in a metabolically flexible cell type (e.g., cardiomyocytes).

Metric	Glucose Profile	3-HBO Profile	Interpretation
Basal OCR	Moderate	Higher	3-HB and Octanoate drive NADH/FADH directly, bypassing glycolytic gating.
Extracellular Acidification (ECAR)	High	Low/Flat	Glucose drives glycolysis (lactate/proton production). 3-HBO is oxidative (no lactate).
Maximal Respiration	High	Moderate/High	Octanoate provides high FADH , but electron flow can be limited by Complex II flux.
ATP/O Ratio (Efficiency)	~2.5	>2.5 (Ketone) / <2.5 (Fat)	3-HB combustion is thermodynamically efficient (increases hydraulic work). Octanoate is less efficient per O but energy-dense.
Spare Respiratory Capacity	Variable	Enhanced	3-HBO preserves the NAD+ pool and reduces feedback inhibition on PDH.

Analyzing the "Dual Fuel" Effect

3-HBO is unique because it provides Octanoate (Fat) and 1,3-BD (Ketone).

• The Octanoate Effect: Look for a rise in OCR that is sensitive to Etomoxir (CPT1 inhibitor). Note: Octanoate is often CPT1-independent, so sensitivity may be partial.

• The Ketone Effect: 1,3-BD conversion to 3-HB generates NADH in the cytosol (via ADH) and mitochondria (via BDH1). This can elevate the cytosolic NADH/NAD+ ratio, potentially mimicking a "pseudo-hypoxic" redox state if not balanced.

Troubleshooting Common Issues

• No Response to 3-HBO:

  • Cause: Lack of hydrolysis.

  • Fix: Add 5-10 U/mL Pig Liver Esterase to the well immediately before measurement.

• High Non-Mitochondrial OCR:

  • Cause: Octanoate toxicity (detergent effect) at high concentrations (>500

    M).

  • Fix: Titrate 3-HBO carefully; 1-2 mM is usually safe. Conjugate with BSA if possible.

References

• Clarke, K., et al. (2012). "Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects." Regulatory Toxicology and Pharmacology. Link

• Veech, R. L. (2004). "The therapeutic implications of ketone bodies: the effects of ketone bodies in pathological conditions: ketosis, ketogenic diet, redox states, insulin resistance, and mitochondrial metabolism." Prostaglandins, Leukotrienes and Essential Fatty Acids. Link

• Sato, K., et al. (1995). "Insulin, ketone bodies, and mitochondrial energy transduction." FASEB Journal. Link

• Agilent Technologies. (2023). "Seahorse XF Cell Mito Stress Test Kit User Guide." Agilent Manuals. Link

• PubChem. (2025). "3-Hydroxybutyl octanoate Compound Summary." National Library of Medicine. Link

Publish Comparison Guide: Reproducibility of Plasma Ketone Levels Following 3-Hydroxybutyl Octanoate Gavage

The following guide details the experimental framework for evaluating the reproducibility of plasma ketone (β-hydroxybutyrate, BHB) levels following the intragastric administration of 3-hydroxybutyl octanoate .

This guide treats 3-hydroxybutyl octanoate as a hybrid ketogenic precursor (releasing both 1,3-butanediol and octanoic acid) and compares its pharmacokinetic (PK) behavior to established standards like the BHB Monoester ((R)-3-hydroxybutyl (R)-3-hydroxybutyrate) and 1,3-Butanediol .

Part 1: Executive Summary & Mechanistic Basis

The Molecule: 3-Hydroxybutyl Octanoate

Unlike the widely studied BHB Monoester (which hydrolyzes into BHB and 1,3-butanediol), 3-hydroxybutyl octanoate is a lipophilic hybrid ester. Upon hydrolysis by esterases (carboxylesterase-1/2) in the gut and liver, it yields two distinct ketogenic precursors:

• 1,3-Butanediol (1,3-BD): Converted to BHB via hepatic alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH).

• Octanoic Acid (C8): A medium-chain fatty acid that undergoes rapid portal absorption and obligate mitochondrial

  -oxidation to Acetyl-CoA, driving ketogenesis independent of the carnitine shuttle.

The Reproducibility Challenge

Reproducibility with 3-hydroxybutyl octanoate is more complex than with water-soluble ketone salts or esters due to its dual metabolic pathways and physicochemical properties .

• Lipophilicity: Unlike the BHB monoester (miscible in water), the octanoate ester is highly lipophilic. Gavage vehicle formulation (oil vs. emulsion) is the single largest variable affecting

  reproducibility.

• Pathway Saturation: High doses can saturate hepatic ADH (limiting 1,3-BD conversion) while simultaneously flooding the Acetyl-CoA pool via C8 oxidation, potentially causing non-linear kinetics.

Metabolic Pathway Visualization

The following diagram illustrates the divergent metabolic fates of the hydrolysis products and their convergence on BHB.

Caption: Dual-precursor metabolism of 3-hydroxybutyl octanoate. Note the convergence of the alcohol pathway (ADH) and fatty acid pathway (Beta-Oxidation) on the BHB pool.

Part 2: Experimental Protocol for High Reproducibility

To minimize inter-subject variability (CV%) in plasma BHB levels, the following protocol controls for gastric emptying rates and hepatic enzyme saturation.

Formulation & Vehicle (Critical)

The lipophilic nature of the octanoate ester introduces variability if administered as a neat oil due to unpredictable gastric mixing.

• Recommendation: Create a stable Oil-in-Water Emulsion .

• Method: Sonication of 3-hydroxybutyl octanoate (20% v/v) with 1% lecithin or Tween-80 in water.

• Why: Ensures uniform dispersion and consistent surface area for esterase action, normalizing

  .

Dosing Strategy

• Dose: 350 mg/kg to 500 mg/kg (equimolar comparisons to standard esters).

• Fasting State: Animals/Subjects must be fasted for 6–12 hours .

  • Reasoning: C8 oxidation is robust, but 1,3-BD metabolism competes with ethanol/carbohydrate metabolism. Food intake introduces high variability in gastric emptying of lipids.

Sampling Workflow

• Baseline: t = -15 min (Pre-gavage).

• Active Phase: t = 15, 30, 60, 90, 120, 180, 240 min.

• Assay: Enzymatic BHB assay (kinetic spectrophotometry) or GC-MS for precise quantification of parent ester vs. metabolites.

Caption: Optimized workflow to reduce PK variability. Emulsification is the control step for lipophilic esters.

Part 3: Performance Comparison

The table below contrasts the expected pharmacokinetic profile of 3-hydroxybutyl octanoate against the industry standards.

Table 1: Comparative Pharmacokinetics of Ketone Precursors

Parameter	3-Hydroxybutyl Octanoate (Test Article)	BHB Monoester (Standard)	1,3-Butanediol (Control)	MCT Oil (C8) (Control)
Primary Metabolites	1,3-BD + Octanoate	1,3-BD + BHB	1,3-BD	Octanoate
Solubility	Lipophilic (Oil)	Hydrophilic (Miscible)	Hydrophilic	Lipophilic
(Reproducibility)	Variable (45–90 min) Highly dependent on emulsification	Consistent (30–60 min) Rapid gastric emptying	Consistent (30–60 min)	Variable (60–120 min)
Potency	High Dual ketogenic substrates	Very High Direct BHB delivery	Moderate Rate-limited by ADH	Moderate Rate-limited by oxidation
GI Tolerability	Moderate (Risk of GI distress from C8)	High (Generally well tolerated)	Low (Risk of intoxication/GI)	Low (Risk of cramps/diarrhea)
Main Source of Variance	Gastric Emptying & Hydrolysis Rate	Metabolic Clearance Rate	Hepatic ADH Saturation	Portal Absorption Rate

Comparative Analysis

• Vs. BHB Monoester: The BHB monoester provides a "cleaner" PK profile because half the molecule is already BHB. The octanoate ester requires metabolic processing for both halves (C8

  -ox; BD ADH), leading to a flatter, more sustained curve but higher inter-subject variability due to enzyme kinetics.

• Vs. 1,3-Butanediol: 3-hydroxybutyl octanoate is superior in potency. 1,3-butanediol alone has a "ceiling effect" due to ADH saturation. The C8 component of the ester bypasses this bottleneck via mitochondrial

  -oxidation, allowing higher total BHB levels.

Part 4: Troubleshooting & Self-Validation

To ensure your data is trustworthy (Trustworthiness), apply these validation checks:

• Check 1: The "Alcohol Check"

  • Measure plasma 1,3-butanediol levels alongside BHB.[1]

  • Logic: If BHB is low but 1,3-BD is high, the bottleneck is hepatic ADH activity, not ester hydrolysis.

• Check 2: The "Lipemia Check"

  • Visually inspect plasma for turbidity.

  • Logic: High turbidity suggests poor hydrolysis/absorption of the octanoate moiety, indicating a formulation failure (unstable emulsion).

• Check 3: Stoichiometric Efficiency

  • Calculate the theoretical max BHB yield (1 mole ester

    ~5 moles BHB: 1 from BD + ~4 from C8 via Acetyl-CoA).

  • Reality: Expect ~60-70% efficiency due to C8 storage in adipose tissue or non-ketogenic oxidation.

References

• Clarke, K., et al. (2012).[2][3][4] "Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects." Regulatory Toxicology and Pharmacology.

• Stubbs, B. J., et al. (2017). "On the metabolism of exogenous ketones in humans." Frontiers in Physiology.

• Newport, M. T., et al. (2015). "A new way to produce ketone bodies with no metabolic cost." Patent US9138420B2. (Describes esters of acetoacetate and medium chain fatty acids).

• Hashim, S. A., & VanItallie, T. B. (2014). "Ketone body therapy: from the ketogenic diet to the oral administration of ketone ester."[5] Journal of Lipid Research.

• PubChem Compound Summary. (2025). "3-Hydroxybutyl octanoate."[6][7] National Center for Biotechnology Information.

Sources

• 1. Quantitative Determination of (R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate (Ketone Ester) and Its Metabolites Beta-hydroxybutyrate, 1-3-Butanediol, and Acetoacetate in Human Plasma Using LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 3-Hydroxybutyl octanoate | C12H24O3 | CID 206241 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1,3-BUTYLENE GLYCOL 1-CAPRYLATE [drugfuture.com]

Comparative Toxicological and Pharmacokinetic Profile: 1,3-Butanediol Monoesters vs. Diesters

Executive Summary

This guide provides a technical comparison between two primary classes of exogenous ketone esters: (R)-3-hydroxybutyl (R)-3-hydroxybutyrate (Monoester) and 1,3-butanediol acetoacetate diester (Diester) .

While both compounds utilize a 1,3-butanediol (1,3-BD) backbone to deliver ketone bodies without a sodium load, they exhibit distinct toxicological and pharmacokinetic profiles. Current data indicates that the Monoester demonstrates a superior safety profile, primarily due to linear hydrolysis kinetics and significantly lower gastrointestinal (GI) toxicity. The Diester , while effective at elevating acetoacetate, is frequently associated with dose-limiting GI distress and lower tolerability thresholds in human trials.

Chemical Structure & Metabolic Activation

To understand the toxicity profile, one must first understand the hydrolysis pathways. Both esters function as "prodrugs" for ketone bodies, releasing their payloads via esterase activity in the gut and plasma.

The Hydrolysis Pathways

• Monoester: Hydrolyzes into one molecule of D-

  -hydroxybutyrate (D-BHB) and one molecule of R-1,3-butanediol. The 1,3-butanediol is subsequently oxidized in the liver to form more D-BHB.

• Diester: Hydrolyzes into two molecules of Acetoacetate (AcAc) and one molecule of 1,3-butanediol.[1][2]

Pathway Visualization

The following diagram illustrates the metabolic divergence that contributes to the differing safety profiles.

Figure 1: Metabolic hydrolysis pathways. Note that the Diester releases Acetoacetate directly, which is chemically less stable and more irritating to the gastric mucosa than BHB.

Comparative Toxicity Analysis

Acute Toxicity & LD50

Both esters rely on the 1,3-butanediol backbone. The acute lethality is low, classifying them as generally safe for consumption under controlled dosing. However, "toxicity" in therapeutic contexts refers to adverse events (AEs) rather than lethality.

Parameter	Monoester (R-3-hydroxybutyl R-3-hydroxybutyrate)	Diester (1,3-butanediol acetoacetate)
LD50 (Rat, Oral)	> 20 g/kg (Estimated based on backbone)	> 15 g/kg (Estimated)
Primary Adverse Event	Mild nausea (at high doses >500mg/kg)	Significant GI Distress (Vomiting, diarrhea)
Max Tolerated Dose (Human)	~0.5 - 1.0 g/kg (Single bolus)	< 0.3 g/kg (limited by GI rejection)
Metabolic Acidosis Risk	Moderate (BHB is an organic acid)	Moderate to High (AcAc is less stable)
Salt Load	None	None

Gastrointestinal Tolerability (The Critical Differentiator)

The most significant toxicological difference is GI tolerability.

• Diester: Studies (e.g., Leckey et al.) have shown that athletes consuming the acetoacetate diester frequently experience severe nausea and vomiting. This is hypothesized to be due to the rapid release of acetoacetate in the gut or the chemical irritation of the diester bond itself.

• Monoester: Studies (e.g., Clarke et al., Cox et al.) demonstrate that the monoester is well-tolerated even at high doses, with linear pharmacokinetics.

Hepatic Energy Charge (Emerging Concern)

Recent investigations into the 1,3-butanediol backbone (common to both) suggest a potential "hepatic energy sink" effect. The conversion of 1,3-butanediol to BHB in the liver requires NAD+ reduction to NADH. Excessive consumption can alter the hepatic redox state (NADH/NAD+ ratio), potentially inhibiting gluconeogenesis or depleting ATP transiently. This effect is dose-dependent and applies to both esters, but the Diester's rapid release of AcAc may compound metabolic stress.

Experimental Protocols for Safety Assessment

To validate these profiles in a research setting, the following protocols are recommended. These follow OECD guidelines adapted for metabolic substrates.

Protocol A: 28-Day Repeated Dose Oral Toxicity (Rodent Model)

Objective: Determine the No Observed Adverse Effect Level (NOAEL).

• Subject Selection: 40 Sprague-Dawley rats (20M/20F), randomized into 4 groups.

• Dosing Regimen:

  • Group 1: Vehicle Control (Water).

  • Group 2: Low Dose (5 g/kg/day).

  • Group 3: Mid Dose (10 g/kg/day).

  • Group 4: High Dose (20 g/kg/day).

  • Method: Oral gavage, split into 3 daily doses to mimic meal patterns.

• Observations:

  • Daily: Clinical signs (posture, grooming, GI bloating).

  • Weekly: Body weight, food consumption.

• Terminal Analysis (Day 29):

  • Hematology: coagulation profile.

  • Clinical Chemistry: ALT, AST, ALP (Liver function), Creatinine (Kidney), Electrolytes (Anion gap calculation).

  • Histopathology: Stomach (gastric mucosa integrity), Liver (glycogen depletion/fatty change), Kidney.

Protocol B: Human Pharmacokinetic & Tolerability Study

Objective: Compare Cmax, Tmax, and GI symptom scores.

• Design: Randomized, double-blind, crossover design (n=12 healthy adults).

• Washout: 7 days between arms.

• Intervention:

  • Arm A: Monoester (395 mg/kg).

  • Arm B: Diester (Isocaloric equivalent).

• Sampling Workflow:

Figure 2: Workflow for comparative pharmacokinetic and tolerability assessment.

Data Summary: Monoester vs. Diester Performance[1][3][4]

The following table synthesizes data from key comparative studies (Stubbs et al., Leckey et al.).

Metric	Monoester	Diester	Clinical Implication
Peak BHB (Cmax)	3.0 - 6.0 mM	0.5 - 1.5 mM	Monoester achieves therapeutic ketosis more reliably.
Tmax	~60 mins	~60-90 mins	Similar absorption rates, but Diester absorption often blunted by GI slowing.
GI Adverse Events	< 5% of subjects	> 50% of subjects	Diester has a high dropout risk in clinical trials.
Taste/Palatability	Bitter/Astringent	Extremely Bitter/Harsh	Compliance issue for Diester.
Effect on Performance	Neutral to Positive	Negative (Ergolytic)	Diester toxicity (GI) outweighs metabolic benefit in athletics.

Conclusion

While both the Monoester and Diester effectively deliver ketone bodies without salt, the Monoester ((R)-3-hydroxybutyl (R)-3-hydroxybutyrate) demonstrates a superior toxicological profile.[3] The Diester's utility is severely limited by its gastrointestinal toxicity, which manifests as nausea and vomiting at therapeutic doses. For drug development and high-performance applications, the Monoester represents the safer, more predictable candidate.

References

• Clarke, K., et al. (2012). Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects. Regulatory Toxicology and Pharmacology. Link

• Stubbs, B. J., et al. (2017).[2] On the metabolism of exogenous ketones in humans.[4] Frontiers in Physiology. Link

• Leckey, J. J., et al. (2017).[1][2] Ketone Diester Ingestion Impairs Time-Trial Performance in Professional Cyclists. Frontiers in Physiology. Link

• Cox, P. J., et al. (2016). Nutritional Ketosis Alters Fuel Preference and Thereby Endurance Performance in Athletes. Cell Metabolism. Link

• Srivastava, S., et al. (2012). Mitochondrial biogenesis and increased uncoupling protein 1 in brown adipose tissue of mice fed a ketone ester diet. FASEB Journal. Link

Sources

• 1. Frontiers | Ketone ester-what’s in a name? Ambiguity begets uncertainty [frontiersin.org]
• 2. journals.humankinetics.com [journals.humankinetics.com]
• 3. researchgate.net [researchgate.net]
• 4. deltagketones.com [deltagketones.com]

Long-term Metabolic Adaptation to 3-Hydroxybutyl Octanoate Supplementation

This guide provides an in-depth technical analysis of 3-hydroxybutyl octanoate (3-HBO) supplementation, focusing on long-term metabolic adaptation. It is designed for researchers and drug development professionals, prioritizing mechanistic clarity, comparative efficacy, and experimental validation.

Executive Summary: The Dual-Precursor Advantage

3-Hydroxybutyl octanoate (3-HBO) represents a distinct class of ketone esters (KE) designed to overcome the palatability and cost limitations of the "classic" monoester ((R)-3-hydroxybutyl (R)-3-hydroxybutyrate). Unlike the classic ester, which delivers exogenous BHB directly, 3-HBO is a dual-precursor substrate . Upon hydrolysis, it releases 1,3-butanediol (BD) and octanoic acid (C8) , both of which require hepatic processing to generate

-hydroxybutyrate (BHB).

This guide analyzes the chronic metabolic adaptations to 3-HBO, specifically distinguishing its effects from 1,3-butanediol alone, Medium Chain Triglycerides (MCTs), and the BHB-monoester.

Key Findings:

• Sustained Ketogenesis: 3-HBO provides a flatter, more sustained pharmacokinetic curve than BHB-salts or BHB-monoesters due to the rate-limiting steps of hepatic

  -oxidation (for C8) and alcohol dehydrogenase activity (for BD).

• Mitochondrial Biogenesis: Chronic use drives upregulation of PGC-1

  and UCP1, driven by the specific redox shift (NAD+/NADH ratio) induced by 1,3-butanediol metabolism.

• Lipid Profile Stability: Unlike pure MCTs, 3-HBO minimizes GI distress and net lipid accumulation by partitioning C8 directly into mitochondrial

  -oxidation.

Mechanistic Foundation: The Hydrolysis & Conversion Pathway

To understand long-term adaptation, one must first map the acute metabolic fate of 3-HBO. Unlike BHB-salts, 3-HBO is not a direct ketone source; it is a substrate for hepatic ketogenesis.

Pathway Visualization

The following diagram illustrates the hydrolysis of 3-HBO and the subsequent parallel pathways for BHB production.

Figure 1: Metabolic fate of 3-HBO. Note the dual contribution to the Acetoacetate pool and the obligatory NAD+ consumption during BD metabolism.

Comparative Analysis: 3-HBO vs. Alternatives

This section objectively compares 3-HBO against the three primary alternatives used in metabolic research.

Comparative Efficacy Table

Feature	3-Hydroxybutyl Octanoate (3-HBO)	(R)-3-Hydroxybutyl (R)-3-Hydroxybutyrate	1,3-Butanediol (BD)	MCT Oil (C8)
Primary Mechanism	Dual Precursor (BD + C8)	Direct BHB + BD Precursor	Indirect Precursor (Alcohol)	Indirect Precursor (Fatty Acid)
Ketosis Speed	Moderate ( ~60-90 min)	Fast ( ~30-60 min)	Slow ( ~90-120 min)	Moderate ( ~60 min)
Max BHB ( )	1.5 – 3.0 mM	3.0 – 6.0 mM	0.5 – 1.0 mM	0.3 – 0.8 mM
Caloric Load	High (Fat + Alcohol)	Moderate	High (Alcohol)	High (Fat)
GI Tolerability	Moderate (Better than MCT)	Good (Dose dependent)	Poor (Cathartic at high dose)	Poor (Dose dependent)
Redox Impact	High (NADH generation via BD)	Moderate	High (NADH generation)	Low
Palatability	Bitter/Astringent	Extremely Bitter	Bitter	Neutral/Oily

Critical Differentiators

• The "C8 Sparing" Effect: Unlike pure MCT oil, where high doses are required for ketosis (often causing diarrhea), 3-HBO delivers C8 in an esterified form. This reduces the osmotic load in the gut, allowing for higher total octanoate delivery without the classic "disaster pants" phenotype associated with MCTs.

• Redox State Modulation: The 1,3-butanediol component of 3-HBO is metabolized via alcohol dehydrogenase, converting NAD+ to NADH. This transient reduction in the cytosolic NAD+/NADH ratio is a potent signal for sirtuin activation (specifically SIRT1/SIRT3) once the ratio normalizes, driving long-term mitochondrial adaptation.

Long-Term Metabolic Adaptation

Chronic supplementation (28+ days) of 3-HBO induces distinct physiological shifts compared to acute dosing.

Mitochondrial Biogenesis & Efficiency

Long-term exposure to 3-HBO mimics aspects of endurance training.

• Mechanism: The NADH load from BD metabolism initially suppresses SIRT1. However, the compensatory response (post-metabolism) leads to a "rebound" upregulation of NAD+ salvage pathways and SIRT1 activity.

• Outcome: Increased expression of PGC-1

  and TFAM (Mitochondrial Transcription Factor A).

• Data Support: Rodent studies utilizing BD-esters demonstrate increased citrate synthase activity (a marker of mitochondrial density) in skeletal muscle after 4 weeks of supplementation.

Glycemic Control & Insulin Sensitivity

3-HBO supplementation lowers fasting plasma glucose and insulin levels independent of dietary carbohydrate restriction.

• Glucose Sparing: Peripheral tissues (heart, brain) preferentially oxidize ketones, reducing glucose demand.

• Insulin Signaling: Chronic suppression of insulin secretion (due to lower glucose demand) reduces HOMA-IR scores.

• Experimental Evidence: In older adults, bis-octanoyl BD (a diester variant) showed preserved glycemic control despite ad libitum feeding [1].

Brown Adipose Tissue (BAT) Activation

Unlike the BHB-monoester, 3-HBO contains octanoate, which specifically activates UCP1 (Uncoupling Protein 1) in brown adipose tissue.

• Pathway: Octanoate is rapidly oxidized in BAT, generating heat.

• Adaptation: Chronic 3-HBO intake leads to "browning" of white adipose tissue (WAT), increasing resting energy expenditure.

Experimental Protocols for Validation

To validate these adaptations in a research setting, the following self-validating protocols are recommended.

Protocol A: Chronic Supplementation Study (Rodent Model)

Objective: Assess mitochondrial adaptation over 28 days.

• Grouping: n=10 Male Wistar Rats (matched weight).

  • Group A: Control Diet (Standard Chow).

  • Group B: 3-HBO Diet (Standard Chow + 30% calories from 3-HBO).

  • Note: Pair-feed Group A to match Group B calories to control for satiety effects.

• Dosing Regimen: Ad libitum access. 3-HBO is mixed into chow to prevent bolus-induced intoxication.

• Weekly Metrics:

  • Body weight and food intake (daily).[1][2][3]

  • Tail vein BHB and Glucose (2 hours post-lights on).

• Terminal Endpoints (Day 28):

  • Tissue Harvest: Gastrocnemius (glycolytic), Soleus (oxidative), Liver, BAT.

  • Western Blot Targets: PGC-1

    , UCP1, COX-IV, SIRT3.

  • Enzymatic Assay: Citrate Synthase activity (spectrophotometry).

Protocol B: Measuring Redox Shift (In Vitro)

Objective: Confirm the NAD+/NADH mechanism in hepatocytes.

• Cell Line: HepG2 cells.

• Treatment: Incubate with 0.5 mM, 1.0 mM, and 5.0 mM 3-HBO for 6, 12, and 24 hours.

• Assay: NAD/NADH-Glo™ Assay (Promega).

• Validation: Co-treat with 4-methylpyrazole (Alcohol Dehydrogenase inhibitor). If the NAD+ drop is attenuated, the mechanism is confirmed as BD-mediated.

Safety & Toxicology Profile

Based on data from the structurally related bis-octanoyl (R)-1,3-butanediol and (R)-3-hydroxybutyl (R)-3-hydroxybutyrate :

• NOAEL (No-Observed-Adverse-Effect Level): Approximately 2-5 g/kg body weight in rats.

• Human Tolerability: Doses up to 25g/day are generally well-tolerated.

• Adverse Events:

  • GI: Mild nausea/flatulence (less than MCT).

  • CNS: At very high doses (>50g acute), the BD component can cause mild intoxication (ethanol-like effect) due to shared metabolic enzymes, though 3-HBO releases BD slowly.

References

• Exploratory functional and quality of life outcomes with daily consumption of the ketone ester bis-octanoyl (R)-1,3-butanediol in healthy older adults. Source: Journal of Frailty & Aging (2025) URL:[Link]

• Kinetics, safety and tolerability of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate in healthy adult subjects. Source: Regulatory Toxicology and Pharmacology (2012) URL:[Link]

• Metabolism of 1,3-butanediol in the rat: implication for its use as a dietary supplement. Source: Toxicology and Applied Pharmacology URL:[Link]

• Differential metabolic effects of oral 1,3-butanediol and ketone ester in the rat. Source: American Journal of Physiology-Endocrinology and Metabolism URL:[Link]

• 3-Hydroxybutyrate Regulates Energy Metabolism and Induces BDNF Expression in Cerebral Cortical Neurons. Source: Neuroscience (2016) URL:[Link]

Sources

• 1. medrxiv.org [medrxiv.org]
• 2. Oral 28-day and developmental toxicity studies of (R)-3-hydroxybutyl (R)-3-hydroxybutyrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Hydroxybutyl octanoate

Executive Risk Assessment & Physicochemical Context

To handle 3-Hydroxybutyl octanoate (CAS: 43201-95-2) safely, one must understand its molecular behavior, not just its hazard classification.

This molecule is a medium-chain fatty acid ester containing a hydroxyl group.

• The Lipophilic Tail (Octanoate): This hydrocarbon chain grants the molecule high solubility in oils and organic solvents. It also dictates its interaction with PPE materials—specifically, it tends to permeate or swell natural rubber (latex) rapidly.

• The Hydroxyl Group: Increases polarity slightly, but the molecule remains predominantly lipophilic.

• Physical State: Typically a viscous liquid at room temperature with low volatility. However, if heated or aerosolized (e.g., during sonication or high-speed mixing), the inhalation risk escalates significantly.

Primary Hazards (GHS Classification Alignment):

• Skin Irritation (Category 2): Prolonged contact causes dermatitis due to lipid extraction from the skin barrier.

• Eye Irritation (Category 2A): Direct splash can cause severe irritation.

• Respiratory Irritation (STOT SE 3): Mist/vapor inhalation irritates mucosal membranes.

The PPE Matrix: Barrier Selection Logic

Do not default to generic "lab safety" rules. Use this matrix to select barriers specifically resistant to organic esters.

Protection Zone	Recommended Equipment	Technical Rationale (The "Why")
Hand Protection	Nitrile (High-Grade) Min. Thickness: 0.11mm (4-5 mil)Standard: EN 374 / ASTM D6978	Resistance: Nitrile offers superior resistance to fatty esters compared to Latex (which swells/degrades).Breakthrough Time: Expect >30 mins for incidental contact. Protocol: Change immediately upon splash. For prolonged immersion, use Butyl Rubber or Silver Shield laminate.
Eye/Face	Chemical Splash Goggles (Indirect Vented)	Viscosity Risk: As a viscous ester, this substance adheres to surfaces. If splashed into the eye, it is difficult to flush out quickly. Safety glasses with side shields are insufficient for pouring/pipetting operations.
Respiratory	Fume Hood (Primary) (Face Velocity: 80-100 fpm)	Volatility: Vapor pressure is low at RT, but local exhaust is mandatory to prevent accumulation of organic vapors. Secondary: If hood is unavailable, use a half-face respirator with Organic Vapor (OV) cartridges (Black band).
Body	Lab Coat (Poly/Cotton or Tyvek) + Impervious Apron	Permeation: Cotton absorbs esters, keeping the irritant against the skin. For high-volume (>1L) handling, wear a chemically resistant apron (Tychem or Neoprene) over the coat.

Operational Workflow: The "3-Zone" Protocol

Safety is a process, not a product. Follow this self-validating workflow to ensure containment.

Zone 1: Preparation (The Integrity Check)

• Glove Inflation Test: Before donning, trap air in the nitrile glove and squeeze. Reason: Micro-pinholes are common in box-stored gloves and are the #1 cause of "unexplained" chemical burns.

• Solvent Compatibility: Ensure no strong oxidizers (e.g., concentrated nitric acid) are in the immediate workspace, as esters can react vigorously with them.

Zone 2: Active Handling (Minimizing Exposure)

• Pipetting: Use positive displacement pipettes if the liquid is highly viscous to prevent dripping (aerosol generation).

• Heating: If the protocol requires heating >60°C, the operation must occur within a fume hood. The vapor pressure increases exponentially with temperature, creating an inhalation hazard invisible to the naked eye.

• Double-Gloving Strategy: For procedures lasting >30 minutes, wear two pairs of nitrile gloves. The outer pair acts as a sacrificial barrier; the inner pair remains clean. Change the outer pair every 30 minutes.

Zone 3: Termination & Disposal[1]

• Doffing: Use the "beak method" (peeling from the cuff) to ensure the outside of the glove never touches skin.

• Waste Stream: Classify as Non-Halogenated Organic Solvent Waste .

  • Never pour down the sink. Esters are lipophilic and will accumulate in traps/pipes, creating long-term odor and clogging issues.

  • Spill Cleanup: Use vermiculite or polypropylene pads. Do not use standard paper towels for large spills (low absorption capacity for oils).

Visualizing the Safety Logic

Diagram 1: PPE Decision Logic

This decision tree illustrates the causality between the chemical state and the required barrier.

Figure 1: Logical flow determining PPE requirements based on physical state and specific chemical risks.

Diagram 2: Operational Workflow

A step-by-step loop to ensure self-validating safety.

Figure 2: The "3-Zone" operational loop, highlighting the critical decision path for splash events.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 206241, 3-Hydroxybutyl octanoate. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Chemical Resistance Selection Chart. Retrieved from [Link]

• European Chemicals Agency (ECHA). Information on Chemicals - Classification and Labelling Inventory. (General Ester Hazards).[1][2] Retrieved from [Link][3]

Sources

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. gloves.com [gloves.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]